A-674563 hydrochloride

Core Science & Biosynthesis

Technical Monograph: A-674563 Hydrochloride Mechanism & Application

Executive Summary

A-674563 hydrochloride is a reversible, ATP-competitive inhibitor of the serine/threonine kinase Akt (Protein Kinase B).[1] Unlike allosteric inhibitors (e.g., MK-2206) that lock the kinase in an inactive conformation and prevent membrane translocation, A-674563 binds directly to the ATP-binding pocket.[1]

Critical Distinction: While often categorized as an Akt1-selective inhibitor (

= 11 nM), A-674563 possesses a distinct polypharmacological profile.[1][2][3] It exhibits significant equipotent inhibition of PKA ( = 16 nM) and CDK2 ( = 46 nM).[1][4][5] In specific oncogenic contexts (e.g., NSCLC, AML), this "off-target" activity contributes to a cytotoxicity profile superior to pan-Akt inhibitors, driving G2 cell cycle arrest and apoptosis via combined Akt/CDK2 suppression.[1]

Molecular Mechanism of Action

Binding Kinetics

A-674563 functions by competing with intracellular ATP for the kinase domain of Akt.

• Primary Target: Akt1 (PKB

  ).[1]

• Binding Mode: Type I Kinase Inhibitor (ATP-competitive).[1][6]

• Conformational Consequence: Unlike allosteric inhibitors, A-674563 binding stabilizes the kinase in a hyper-phosphorylated but catalytically inert state.[1] This protects the T308 and S473 residues from dephosphorylation by phosphatases (PP2A, PHLPP), leading to the "Hyperphosphorylation Paradox" (see Section 4).

Selectivity Profile (The "Dirty" Window)

Researchers must account for the narrow selectivity window. The compound is not suitable for isolating Akt1 function if PKA activity is a confounding variable in your specific pathway.

Target Kinase	(nM)	Selectivity Ratio (vs. Akt1)	Implications for Experimental Design
Akt1	11	1.0x	Primary target.[1]
PKA	16	~1.5x	High Risk: Co-inhibition likely at effective doses.[1]
CDK2	46	~4.0x	Medium Risk: Contributes to G2/M arrest.[1]
GSK-3	110	10x	Moderate selectivity window.[1]
ERK2	260	24x	High selectivity window.[1]
PKC	360	33x	High selectivity window.[1]

Signaling Architecture & Pathway Diagram

The following diagram illustrates the blockade points of A-674563, highlighting both the primary Akt inhibition and the secondary PKA/CDK2 cross-reactivity.

Caption: A-674563 intervenes at the Akt node but exhibits collateral inhibition of PKA and CDK2, distinguishing its phenotypic profile from pure Akt inhibitors.[1]

Experimental Protocols

In Vitro Kinase Assay (Validation Standard)

Purpose: To verify direct kinase inhibition potency independent of cellular transport.

Reagents:

• Recombinant Akt1 (active).[1]

• Substrate: Crosstide (GRPRTSSFAEG) or GSK-3 fusion protein.[1]

• ATP.[1][4]

Protocol:

• Buffer Prep: 20 mM HEPES (pH 7.5), 10 mM MgCl

  , 0.1% Triton X-100, 1 mM DTT.

• Reaction Mix: Combine 60 ng Akt1, 5

  M peptide substrate.

• Inhibitor Addition: Add A-674563 (dissolved in DMSO) at serial dilutions (0.1 nM – 10

  M). Keep DMSO constant at 1%.

• Initiation: Add ATP mix (5

  M cold ATP + 0.5 Ci ATP).[1]

• Incubation: 30 minutes at Room Temperature (RT).

• Termination: Spot 20

  L onto P81 phosphocellulose paper.

• Wash: 0.75% Phosphoric acid (3x 10 min).

• Quantification: Scintillation counting.

Cellular Assay: The "Western Blot Paradox"

Purpose: To assess cellular efficacy. Note: Do NOT use p-Akt levels as a readout for inhibition.[1]

The Paradox: ATP-competitive inhibitors often cause increased phosphorylation of Akt at T308/S473 because the drug-bound Akt is resistant to phosphatases.[1]

• Incorrect Readout: Decreased p-Akt (S473).

• Correct Readout: Decreased p-GSK3

  (Ser9) or p-PRAS40 (Thr246).

Workflow Visualization:

Caption: Experimental workflow highlighting the counter-intuitive increase in p-Akt signal upon effective ATP-competitive inhibition.

Step-by-Step Protocol:

• Seeding: Plate cells (e.g., MiaPaCa-2 or U937) at

  cells/well in 6-well plates.

• Starvation: Replace media with 0.1% FBS media for 16 hours to reduce basal Akt activity.

• Inhibitor Treatment: Treat with A-674563 (0.1, 1, 5, 10

  M) for 2 hours.[1]

  • Control: DMSO (0.1%).[1]

• Stimulation: Add IGF-1 (50 ng/mL) for 15 minutes to spike Akt activity.

• Lysis: Wash with ice-cold PBS.[1] Lyse in RIPA buffer supplemented with Protease/Phosphatase Inhibitor Cocktail (Essential to preserve the "paradox" signal).

• Detection:

  • Primary Ab: Anti-p-GSK3

    (Ser9) [1:1000].[1]

  • Secondary Ab: Anti-p-Akt (Ser473) [1:1000] (Expect maintenance or increase).[1]

Troubleshooting & Optimization

Issue	Root Cause	Solution
No reduction in p-Akt	Mechanism misunderstanding.	A-674563 is ATP-competitive, not allosteric.[1] Switch readout to p-GSK3 or p-S6.
High toxicity in controls	Off-target PKA/CDK2 inhibition.[1]	Titrate dose down. The therapeutic window is narrow. IC50 for viability is often ~0.4 M.
Precipitation in media	Poor aqueous solubility.[1]	Dissolve stock in DMSO (up to 20 mg/mL).[1] Dilute into media immediately before use.[1] Keep final DMSO <0.1%.[1]
In Vivo Efficacy Failure	Short half-life / Clearance.[1]	Use BID dosing (twice daily).[1] Recommended: 20–40 mg/kg p.o. in 5% Dextrose.[1]

References

• Luo, Y., et al. (2005). "Potent and selective inhibitors of Akt kinases slow the progress of tumors in vivo."[1][2][3][5][7] Molecular Cancer Therapeutics, 4(6), 977-986.[1][2][3][5][7]

• Selleck Chemicals. "A-674563 HCl Datasheet - Biological Activity and Selectivity Profile."[1]

• Cayman Chemical. "A-674563 Product Information - Kinase Selectivity Data."[1]

• MedChemExpress. "A-674563 Hydrochloride: Akt1 Inhibitor Mechanism and Protocols."[1]

• Zhu, Q., et al. (2018). "A-674563, a putative AKT1 inhibitor that also suppresses CDK2 activity, inhibits human NSCLC cell growth more effectively than the pan-AKT inhibitor, MK-2206."[1][8] PLOS ONE.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cancer-research-network.com [cancer-research-network.com]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Discovery of Potent, Selective, and In Vivo Efficacious AKT Kinase Protein Degraders via Structure–Activity Relationship Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. A-674563, a putative AKT1 inhibitor that also suppresses CDK2 activity, inhibits human NSCLC cell growth more effectively than the pan-AKT inhibitor, MK-2206 - PubMed [pubmed.ncbi.nlm.nih.gov]

A-674563 Hydrochloride: Mechanistic Interrogation of the PI3K/Akt/mTOR Axis

Executive Summary

A-674563 hydrochloride is a potent, orally bioavailable, ATP-competitive inhibitor of the serine/threonine kinase Akt (Protein Kinase B). While structurally designed to target Akt1 (

nM), its pharmacological profile is defined by a narrow selectivity window against Protein Kinase A (PKA) and Cyclin-Dependent Kinase 2 (CDK2).[1] This multi-kinase inhibitory potential makes A-674563 a unique tool for interrogating the PI3K/Akt/mTOR signaling cascade, particularly in contexts where cell cycle arrest (G2/M phase) and apoptosis are desired endpoints. This technical guide delineates the compound's mechanistic role, downstream signaling impact, and validated experimental protocols for its application in signal transduction research.

Part 1: Mechanistic Profile & Selectivity

Chemical Identity and Binding Mode

A-674563 functions as a reversible, ATP-competitive inhibitor.[1][2] Unlike allosteric inhibitors (e.g., MK-2206) that bind the PH domain to prevent membrane localization, A-674563 occupies the ATP-binding pocket of the kinase domain. This direct blockade prevents the transfer of the

-phosphate from ATP to protein substrates, effectively silencing Akt catalytic activity regardless of its phosphorylation status at Thr308 or Ser473.

The Selectivity Paradox

While often categorized as an Akt1 inhibitor, A-674563 exhibits a complex selectivity profile that researchers must account for during experimental design:

Kinase Target	/ (Cell-Free)	Biological Implication
Akt1	11 nM	Primary target; blocks survival signaling.
PKA	16 nM	High affinity off-target; impacts cAMP signaling.
CDK2	46 nM	Cell cycle regulation; contributes to G2 arrest.
GSK-3	110 nM	Moderate inhibition; complicates glycogen metabolism studies.
ERK2	260 nM	Lower affinity; minimal impact at therapeutic doses.

Critical Insight: The equipotent inhibition of Akt1 and PKA requires careful control selection. When attributing phenotypic effects solely to Akt inhibition, researchers should employ parallel controls with highly selective Akt inhibitors (e.g., MK-2206) or PKA inhibitors (e.g., H-89) to deconvolute the signal.

Part 2: Role in PI3K/Akt/mTOR Signaling Architecture

The PI3K/Akt/mTOR pathway is a master regulator of cell growth and survival.[3][4] A-674563 acts as a central node blockade.[5]

Upstream Modulation

Upon growth factor stimulation (e.g., Insulin, EGF), PI3K generates PIP3, recruiting PDK1 and Akt to the plasma membrane.

• A-674563 Action: It does not prevent membrane recruitment or the initial phosphorylation of Akt by PDK1 (Thr308) or mTORC2 (Ser473). Instead, it renders the phosphorylated Akt catalytically inert.

• Result: Western blots may still show high p-Akt levels (or even hyperphosphorylation due to feedback loop disruption) despite blocked downstream signaling.

Downstream Effector Silencing

The efficacy of A-674563 is measured by the dephosphorylation of Akt substrates:

• mTORC1 Axis: A-674563 prevents Akt-mediated phosphorylation of TSC2. This keeps TSC2 active, inhibiting Rheb and subsequently mTORC1. Marker: Loss of p-S6K and p-S6.

• Apoptosis Axis: Blocks phosphorylation of BAD and Caspase-9, promoting pro-apoptotic signaling.

• Proliferation Axis: The compound's inhibition of CDK2, combined with Akt blockade (which normally inhibits p27/Kip1 degradation), results in a robust G2/M phase arrest.

Visualization of Signaling Blockade

The following diagram illustrates the precise intervention points of A-674563 within the cascade.

Figure 1: Mechanistic intervention of A-674563.[2][3][5][6][7][8][9][10][11][12] Red T-bars indicate inhibition. Note the dual blockade of Akt and CDK2 contributing to cell cycle arrest.

Part 3: Validated Experimental Protocols

Protocol 1: Reconstitution and Storage

A-674563 is hydrophobic. Improper solubilization leads to precipitation and inconsistent IC50 data.

• Solvent: Dimethyl sulfoxide (DMSO).

• Stock Concentration: Prepare a 10 mM stock solution.

  • Calculation: Molecular Weight = 394.88 g/mol . Dissolve 3.95 mg in 1 mL DMSO.

• Storage: Aliquot into light-protective tubes (amber) and store at -80°C. Stable for 6 months. Avoid freeze-thaw cycles >3 times.

• Working Solution: Dilute into culture media immediately prior to use. Keep final DMSO concentration <0.1% to avoid solvent toxicity.

Protocol 2: Cellular Signaling Analysis (Western Blot)

This protocol validates target engagement by assessing the phosphorylation status of downstream substrates (S6, GSK-3

) rather than Akt itself.

Objective: Confirm A-674563 inhibition of Akt signaling in mammalian cells (e.g., PC-3, MCF-7).

Reagents:

• Lysis Buffer: RIPA buffer + Protease/Phosphatase Inhibitor Cocktail (Critical: Sodium Orthovanadate and NaF are mandatory to preserve phosphoproteins).

• Primary Antibodies: p-S6 Ribosomal Protein (Ser235/236), p-GSK-3

  (Ser9), p-Akt (Ser473), Total Akt, GAPDH.

Workflow:

• Seeding: Plate cells at

  cells/well in a 6-well plate. Allow adhesion (24h).

• Starvation (Optional but Recommended): Serum-starve cells (0.1% FBS) for 12–16 hours to reduce basal Akt activity.

• Treatment:

  • Pre-treat with A-674563 (0.1, 0.5, 1.0, 5.0

    M) for 2 hours .

  • Control: DMSO vehicle only.

• Stimulation: Stimulate with EGF (50 ng/mL) or Insulin (100 nM) for 15 minutes in the presence of the inhibitor.

• Lysis: Wash with ice-cold PBS. Add ice-cold lysis buffer.[13] Scrape and collect.

• Analysis: Perform SDS-PAGE and Western Blot.

Expected Results:

• p-Akt (Ser473): May remain unchanged or increase (prevention of negative feedback).

• p-S6 (Ser235/236): Dose-dependent decrease (indicates mTORC1 blockade).

• p-GSK-3

  (Ser9): Dose-dependent decrease (indicates direct Akt blockade).

Protocol 3: In Vitro Kinase Assay (Cell-Free)

To determine

values or selectivity without cellular interference.

• Buffer System: 20 mM HEPES (pH 7.5), 10 mM MgCl

  , 0.1% Triton X-100, 1 mM DTT.

• Substrate: Biotinylated BAD peptide or Crosstide (GRPRTSSFAEG).

• ATP: Use

  M ATP (approx.[6] for Akt) spiked with ATP.[6]

• Reaction:

  • Incubate purified Recombinant Human Akt1 (60 ng) with A-674563 (serial dilutions) for 10 mins.

  • Initiate reaction with ATP/Substrate mix.

  • Incubate 30 mins at Room Temperature.

• Termination: Stop with 0.1 M EDTA.

• Detection: Scintillation counting or colorimetric kinase assay readout.

Part 4: Experimental Workflow Visualization

The following diagram outlines the logical flow for validating A-674563 efficacy in a cellular model, ensuring self-validation through positive and negative controls.

Figure 2: Step-by-step validation workflow for cellular Akt inhibition assays.

References

• Luo, Y., et al. (2005). "Potent and selective inhibitors of Akt kinases slow the progress of tumors in vivo."[1][5][10] Molecular Cancer Therapeutics.[5]

• Cayman Chemical. "A-674563 Product Information & Biological Activity." Cayman Chemical Datasheet.

• Selleck Chemicals. "A-674563 HCl - Akt Inhibitor." Selleckchem Technical Data.

• Zhu, Q., et al. (2018). "A-674563, a putative AKT1 inhibitor that also suppresses CDK2 activity, inhibits human NSCLC cell growth more effectively than the pan-AKT inhibitor, MK-2206."[12] PLOS ONE.

• MedChemExpress. "A-674563 hydrochloride Protocol and Activity."[7] MCE Product Guide.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. spandidos-publications.com [spandidos-publications.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. cancer-research-network.com [cancer-research-network.com]
• 6. selleckchem.com [selleckchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. mdpi.com [mdpi.com]
• 9. Emerging Roles for AKT Isoform Preference in Cancer Progression Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. oncotarget.com [oncotarget.com]
• 12. A-674563, a putative AKT1 inhibitor that also suppresses CDK2 activity, inhibits human NSCLC cell growth more effectively than the pan-AKT inhibitor, MK-2206 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. bio-rad.com [bio-rad.com]

Technical Guide: A-674563 Hydrochloride Induction of G2 Cell Cycle Arrest

Executive Summary

A-674563 hydrochloride is a potent, ATP-competitive, reversible inhibitor of Akt (Protein Kinase B) with high selectivity for the Akt1 isoform (

nM).[1][2] Unlike allosteric Akt inhibitors (e.g., MK-2206) that typically induce G1 phase arrest, A-674563 exhibits a distinct pharmacological profile by inducing G2 cell cycle arrest in various tumor cell lines (e.g., Soft Tissue Sarcoma, NSCLC, Neuroblastoma).[1]

This guide delineates the mechanistic basis of this arrest—specifically the compound's dual inhibitory action on Akt and CDK2—and provides a validated, self-correcting protocol for inducing and quantifying G2 arrest using flow cytometry.

Pharmacological Profile & Mechanism of Action[3]

The "Dual-Brake" Mechanism

While A-674563 is primarily designed as an Akt1 inhibitor, its induction of G2 arrest stems from a specific polypharmacological profile.[1] Pure Akt inhibition generally results in cytostasis at the G1/S checkpoint.[1] A-674563, however, possesses significant off-target inhibitory activity against CDK2 (

nM), a kinase critical for S-phase progression and entry into G2.[1]

Key Mechanistic Drivers:

• Akt Pathway Suppression: Inhibition of Akt prevents the phosphorylation of MDM2 and GSK3

  . Reduced p-MDM2 leads to p53 stabilization (in p53-wildtype cells), while GSK3 activation (via lack of inhibitory phosphorylation) degrades Cyclin D1.[1]

• CDK2/CDK1 Axis Blockade: The compound directly inhibits CDK2 and indirectly downregulates Cdc2 (CDK1) and Cyclin B1 .[1] Since the Cdc2/Cyclin B1 complex is the "Mitosis Promoting Factor" (MPF) required for G2

  M transition, its suppression traps cells in the G2 phase with 4N DNA content.

• GADD45

  Upregulation: In specific contexts (e.g., STS cells), A-674563 upregulates GADD45 independently of p53, further enforcing the G2 checkpoint.[1][3]

Signaling Pathway Visualization[1]

Figure 1: Mechanistic pathway of A-674563.[1] Red indicates the inhibitor; Blue indicates direct kinase targets; Green indicates downstream effectors leading to G2 arrest.

Experimental Framework

Compound Preparation & Storage

A-674563 is hydrophobic and requires careful handling to ensure bioavailability in vitro.[1]

Parameter	Specification
Molecular Weight	358.44 g/mol
Solubility	DMSO ( 72 mg/mL), Ethanol ( 10 mg/mL), Water (Insoluble)
Stock Concentration	Prepare 10 mM or 20 mM stocks in anhydrous DMSO.[1]
Storage	-20°C (stable for 1 year); Aliquot to avoid freeze-thaw cycles.
Vehicle Control	DMSO (Final concentration must be to avoid solvent toxicity).[1]

Dose-Finding Strategy

Before cell cycle analysis, establish the minimal effective dose that induces arrest without immediate necrosis.[1]

• Range: 0.1

  M – 10 M.

• Target: The

  for proliferation in most sensitive lines (e.g., MOLM-14, MiaPaCa-2) is 0.4 – 0.6 M .[1]

• Recommendation: Perform a pilot using 0.5

  M, 1.0 M, and 5.0 M .

Protocol: Induction of G2 Arrest

This protocol uses Propidium Iodide (PI) staining to quantify DNA content.[1]

Workflow Overview

Figure 2: Step-by-step workflow for cell cycle analysis.[1][4]

Step-by-Step Methodology

Step 1: Cell Seeding and Synchronization (Optional) [1]

• Seed cells (e.g.,

  cells/well in a 6-well plate).[1]

• Expert Tip: For clearer G2 peaks, synchronize cells at G1/S by serum starvation (0.1% FBS) for 24 hours prior to treatment, then release into complete media containing the drug.[1]

Step 2: Drug Treatment

• Replace media with fresh complete media containing 1.0

  M A-674563 .

• Control A: 0.1% DMSO (Vehicle).[1]

• Control B: MK-2206 (1

  M) – Critical for distinguishing G2 arrest (A-674563) from G1 arrest (MK-2206).[1]

• Incubate for 24 to 48 hours .[1] (G2 accumulation typically peaks at 24h; apoptosis follows at 48h).[1]

Step 3: Harvest and Fixation

• Collect media (contains floating/apoptotic cells) and trypsinized adherent cells into a 15 mL tube.

• Centrifuge at 300 x g for 5 min. Wash pellet with ice-cold PBS.[1]

• Critical Step (Fixation): Resuspend pellet in 300

  L PBS. While vortexing gently, add 700 L ice-cold 100% ethanol dropwise (Final: 70% EtOH).

• Incubate at -20°C for

  2 hours (overnight is preferred).

Step 4: Staining

• Pellet fixed cells (500 x g, 5 min). Decant ethanol carefully.[1]

• Wash twice with PBS to remove all traces of ethanol.[1]

• Resuspend in 500

  L Staining Solution :

  • PBS[1]

  • Propidium Iodide (PI)[1]
  • RNase A (Crucial to degrade RNA which PI also stains)[1]

• Incubate for 30 minutes at

  C in the dark.

Step 5: Acquisition & Analysis

• Analyze on a flow cytometer using the linear scale on the FL2 (PE) channel.

• Gate out doublets using FL2-Width vs. FL2-Area.[1]

• Success Metric: A-674563 treated cells should show a significant increase in the G2/M peak (4N DNA content) compared to DMSO control.[1]

Validation & Biomarker Analysis

To confirm the mechanism, you must validate pathway inhibition via Western Blot.[1]

The "Phosphorylation Paradox"

Warning: A-674563 is an ATP-competitive inhibitor.[1] Unlike allosteric inhibitors, it binds the active site.[1] This can protect the kinase from phosphatases and disrupt negative feedback loops, leading to hyperphosphorylation of Akt at T308 and S473.

• Do not use p-Akt levels as a readout of inhibition. [1]

• Use downstream substrates.

Recommended Western Blot Markers

Target Protein	Expected Change (A-674563)	Mechanistic Relevance
p-GSK3 (Ser9)	Decrease	Direct readout of Akt kinase activity blockade.[1]
p-PRAS40 (Thr246)	Decrease	Validated downstream Akt target.
Cdc2 (CDK1)	Decrease	Explains the failure to enter Mitosis (G2 block).[1]
Cyclin B1	Decrease	Essential component of MPF; loss causes G2 arrest.[1]
Cleaved PARP	Increase	Marker of apoptosis (usually follows G2 arrest).[1]

Troubleshooting & Optimization

Issue: Low G2 Peak Resolution

• Cause: Cell clumping or RNA contamination.[1]

• Solution: Ensure strict doublet discrimination gating.[1] Increase RNase A incubation time.[1]

Issue: Massive Sub-G1 Peak (Cell Death)

• Cause: Drug concentration too high or incubation too long.[1]

• Solution: Reduce A-674563 to 0.5

  M or harvest at 18-24 hours instead of 48 hours. The goal is to catch the arrest before apoptosis ensues.

Issue: No G2 Arrest Observed

• Cause: Cell line specificity.

• Solution: Confirm p53 status.[1][5][6] While A-674563 can work p53-independently, the magnitude of arrest often varies between p53-wt and p53-null lines.[1] Verify CDK2 expression levels in your cell line.[1][2][7]

References

• Luo, Y., et al. (2005). "Potent and selective inhibitors of Akt kinases slow the progress of tumors in vivo."[1][8] Molecular Cancer Therapeutics, 4(6), 977-986.[1][8]

• Zhu, Q. S., et al. (2008). "Soft tissue sarcoma cells are highly sensitive to AKT blockade: a role for p53-independent up-regulation of GADD45 alpha."[1][8] Cancer Research, 68(8), 2895-2903.[1][8]

• Chorner, P. M., & Moorehead, R. A. (2018). "A-674563, a putative AKT1 inhibitor that also suppresses CDK2 activity, inhibits human NSCLC cell growth more effectively than the pan-AKT inhibitor, MK-2206."[1][9][10] PLOS ONE, 13(2), e0193344.[1][9][10]

• Selleck Chemicals. "A-674563 HCl Datasheet and Technical Information."

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Glaucocalyxin A induces G2/M cell cycle arrest and apoptosis through the PI3K/Akt pathway in human bladder cancer cells [ijbs.com]
• 5. Mechanisms of G2 arrest in response to overexpression of p53 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. apexbt.com [apexbt.com]
• 9. A-674563, a putative AKT1 inhibitor that also suppresses CDK2 activity, inhibits human NSCLC cell growth more effectively than the pan-AKT inhibitor, MK-2206 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A-674563, a putative AKT1 inhibitor that also suppresses CDK2 activity, inhibits human NSCLC cell growth more effectively than the pan-AKT inhibitor, MK-2206 | PLOS One [journals.plos.org]

Technical Guide: A-674563 Hydrochloride-Mediated Apoptosis in Tumor Cells

[1][2]

Executive Summary

A-674563 hydrochloride is a potent, orally bioavailable, and highly selective Akt1 inhibitor (K_i = 11 nM) with significant activity against Akt2.[1] Unlike allosteric inhibitors (e.g., MK-2206), A-674563 functions as an ATP-competitive inhibitor .[1]

This guide details the mechanistic induction of apoptosis by A-674563 in solid tumors (specifically Osteosarcoma, Melanoma, and NSCLC) and hematological malignancies (AML). It provides validated protocols for assessing apoptotic biomarkers, addresses the "hyperphosphorylation paradox" common to ATP-competitive Akt inhibitors, and outlines experimental workflows to distinguish between cytostatic (G2/M arrest) and cytotoxic (apoptotic) effects.[1]

Pharmacological Profile & Mechanism of Action[3]

The Target: Akt (Protein Kinase B)[4][5]

The PI3K/Akt/mTOR pathway is the central regulator of cell survival. Constitutive activation of Akt is a hallmark of aggressive tumor phenotypes. A-674563 binds to the ATP-binding pocket of Akt, preventing the phosphorylation of downstream substrates essential for survival.

The Mechanistic Paradox (Critical for Data Interpretation)

Crucial Insight: While A-674563 inhibits Akt activity, it often leads to an increase in Akt phosphorylation at Thr308 and Ser473 in Western Blots.[1]

• Cause: Binding of the inhibitor locks Akt in a conformation that protects these sites from phosphatases (e.g., PHLPP, PP2A) or induces feedback activation of upstream kinases (PI3K).[1]

• Validation: Do not rely on reduced p-Akt as a marker of efficacy.[1] You must assay downstream targets (e.g., reduced p-GSK3

  , p-PRAS40, or p-S6) to confirm pathway inhibition.[1]

Signaling Pathway Visualization

The following diagram illustrates the blockade of Akt by A-674563 and the subsequent downstream effects leading to apoptosis and autophagy induction.

Caption: A-674563 blocks Akt kinase activity, preventing phosphorylation of Bad/MDM2 (triggering apoptosis) and relieving mTOR inhibition of autophagy.[1]

Experimental Protocols

Reagent Preparation

• Compound: A-674563 Hydrochloride (MW: ~358.44 g/mol ).[1]

• Solubility: Soluble in DMSO up to 72 mg/mL (approx. 180 mM).[1][2] Insoluble in water.

• Stock Solution: Prepare a 10 mM stock in anhydrous DMSO. Aliquot and store at -80°C. Avoid repeated freeze-thaw cycles.

• Working Solution: Dilute in culture medium immediately before use. Final DMSO concentration should be <0.1%.

Cell Viability & IC50 Determination (CCK-8 / MTT)

Objective: Determine the effective concentration range for apoptotic assays.

• Seeding: Plate tumor cells (e.g., MG63, U2OS, A549) at 3,000–5,000 cells/well in 96-well plates.[1]

• Incubation: Allow attachment overnight (12–18 hours).

• Treatment: Treat with A-674563 HCl at 0, 0.1, 0.5, 1, 5, and 10 µM for 24h, 48h, and 72h.

  • Control: 0.1% DMSO.[1]

• Readout: Add CCK-8 reagent (10 µL/well), incubate 1–4h, read absorbance at 450 nm.

• Analysis: Plot log(concentration) vs. % inhibition to calculate IC50.

Reference Data (IC50 Values):

Cell Line	Tissue Origin	IC50 (48h)	Reference
MG63	Osteosarcoma	~0.4 - 0.8 µM	[1]
U2OS	Osteosarcoma	~0.5 µM	[1]
A549	NSCLC	~0.4 µM (EC50)	[2]

| MOLM-13 | AML | 0.17 µM | [3] |[1]

Apoptosis Detection: Annexin V-FITC / PI Flow Cytometry

Objective: Quantify early (Annexin V+/PI-) and late (Annexin V+/PI+) apoptosis.[1]

• Treatment: Treat cells (6-well plate, 70% confluence) with IC50 and 2xIC50 concentrations for 24h.

• Harvest: Collect supernatant (floating cells) and trypsinize adherent cells.[1] Crucial: Do not over-trypsinize, as this destroys membrane phosphatidylserine.[1]

• Wash: Centrifuge (1000 rpm, 5 min), wash 2x with cold PBS.

• Stain: Resuspend in 1X Binding Buffer. Add 5 µL Annexin V-FITC and 5 µL Propidium Iodide (PI).

• Incubation: 15 min at room temperature in the dark.

• Acquisition: Analyze via Flow Cytometer (Ex/Em: 488/530 nm for FITC, 488/617 nm for PI) within 1 hour.

Western Blotting: The "Downstream" Strategy

Objective: Validate mechanism and caspase activation.[3]

Antibody Panel:

• Primary Target: Akt (Total).

• Inhibition Verification (MUST USE): p-GSK3

  (Ser9) [Decreased], p-S6 Ribosomal Protein [Decreased].[1]

• Misleading Marker: p-Akt (Ser473/Thr308) [May increase or stay static].[1]

• Apoptosis Markers: Cleaved Caspase-3, Cleaved PARP, Bax, Bcl-2.[1]

• Loading Control: GAPDH or

  -Actin.[1]

Protocol Note: Use 5% BSA for blocking phosphoproteins (milk contains casein which can interfere with phospho-antibodies).[1]

Experimental Workflow & Logic

The following DOT diagram outlines the decision-making process for validating A-674563 efficacy.

Caption: Step-by-step validation workflow. Note the critical check of downstream substrates if p-Akt levels are ambiguous.

Advanced Insights: Autophagy Cross-Talk

A-674563 inhibition of Akt de-represses mTOR, leading to the induction of autophagy .

• Observation: You may see increased LC3-II conversion in Western blots.[1]

• Implication: Autophagy often acts as a survival mechanism in this context.[1][4]

• Synergy Strategy: Co-treatment with an autophagy inhibitor (e.g., Chloroquine or Bafilomycin A1) often converts cytostatic effects into robust apoptosis, significantly lowering the IC50 of A-674563 [4].[1]

References

• Luo, Y., et al. (2005). "Potent and selective inhibitors of Akt kinases slow the progress of tumors in vivo."[1][5] Molecular Cancer Therapeutics, 4(6), 977-986.[1][6]

• Tan, S., et al. (2018). "A-674563, a putative AKT1 inhibitor that also suppresses CDK2 activity, inhibits human NSCLC cell growth more effectively than the pan-AKT inhibitor, MK-2206."[1] PLOS ONE, 13(2).[1][7]

• SelleckChem. "A-674563 HCl Datasheet and Biological Activity."[1]

• Xie, X., et al. (2013). "Coordinate Autophagy and mTOR Pathway Inhibition Enhances Cell Death in Melanoma."[1][8] PLOS ONE, 8(1).[1]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. ukm.my [ukm.my]
• 4. walshmedicalmedia.com [walshmedicalmedia.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. cancer-research-network.com [cancer-research-network.com]
• 7. A-674563, a putative AKT1 inhibitor that also suppresses CDK2 activity, inhibits human NSCLC cell growth more effectively than the pan-AKT inhibitor, MK-2206 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Coordinate Autophagy and mTOR Pathway Inhibition Enhances Cell Death in Melanoma | PLOS One [journals.plos.org]

Protocols & Analytical Methods

Application Note: Solubilization and Handling of A-674563 Hydrochloride

Compound Class: Selective Akt1 Inhibitor CAS No: 2070009-66-2 (HCl salt) / 552325-73-2 (Free base) Molecular Weight: 394.90 g/mol (HCl salt)[1][2]

Introduction & Mechanism of Action

A-674563 Hydrochloride is a potent, ATP-competitive, and reversible inhibitor of Akt1 (Protein Kinase B alpha) with a

of 11 nM.[3][4] Unlike pan-Akt inhibitors, A-674563 shows high selectivity for the Akt1 isoform, sparing PKC and other related kinases (except PKA and CDK2 at higher concentrations).

In cellular contexts, A-674563 blocks the phosphorylation of downstream targets such as GSK3

and MDM2, inducing G2 cell cycle arrest and apoptosis in tumor cells.[1][2] Proper solubilization is critical because the hydrochloride salt form exhibits significantly different solubility properties compared to the free base, particularly in aqueous environments.

Signaling Pathway Context

The following diagram illustrates the intervention point of A-674563 within the PI3K/Akt/mTOR signaling cascade.

Figure 1: Mechanism of Action. A-674563 inhibits Akt1, preventing the phosphorylation of downstream effectors mTOR and GSK-3

.

Chemical Properties & Solubility Profile[2][3][4][5][6][7]

The hydrochloride salt (HCl) confers improved aqueous solubility compared to the free base. However, for long-term stability, organic solvents are preferred for stock solutions.

Solubility Data Table

Solvent	Solubility Limit (Max)	Stability	Recommended Use
DMSO	~50 - 83 mg/mL (125-200 mM)	High (Months at -80°C)	Primary Stock Solution
Water	~100 mg/mL (250 mM)*	Low (Hydrolysis risk)	Immediate use / In vivo vehicle
Ethanol	~10 mg/mL (25 mM)	Moderate	Secondary option (Not recommended)
PBS (pH 7.2)	< 0.5 mg/mL	Very Low	Working solution only

*Note: Water solubility requires the HCl salt form. The free base is insoluble in water. Even with the salt, ultrasonication is often required to reach saturation.

Protocol 1: Preparation of Stock Solutions

Objective: Create a stable, high-concentration master stock (10 mM or 50 mM) for long-term storage.

Materials

• A-674563 Hydrochloride powder (MW: 394.90 g/mol ).[1][2]

• Anhydrous DMSO (Dimethyl Sulfoxide), sterile filtered (Grade: Cell Culture).

• Vortex mixer and Ultrasonic bath.

• Amber glass vials or polypropylene tubes (DMSO compatible).

Step-by-Step Procedure

• Calculate Volume: Determine the volume of DMSO required to achieve the desired concentration.

  • Formula:

  • Example: To make a 10 mM stock from 5 mg of powder:

• Solvent Addition: Add the calculated volume of anhydrous DMSO to the powder.

  • Critical: Do not add powder to the solvent, as displacement may alter the final concentration.

• Mixing: Vortex vigorously for 30 seconds.

  • Visual Check: Inspect the solution against a light source. If particulates remain, sonicate in a water bath for 5–10 minutes at room temperature.

• Aliquot & Storage: Dispense into small aliquots (e.g., 20–50

  L) to avoid freeze-thaw cycles.

  • Store at -80°C (Stable for 6–12 months).

  • Store at -20°C (Stable for 1 month).

Protocol 2: Cell Culture Dilution (In Vitro)

Objective: Dilute the DMSO stock into aqueous culture media without precipitating the compound ("crashing out").

Workflow Diagram

Figure 2: Serial dilution strategy to minimize DMSO shock and precipitation.

Procedure

• Thaw: Thaw the DMSO stock aliquot at room temperature. Vortex to ensure homogeneity.

• Intermediate Dilution: Prepare a 1000x or 100x intermediate solution in culture media.

  • Technique: Add the DMSO stock dropwise into the media while swirling or vortexing. This prevents high local concentrations of DMSO that cause precipitation.

• Final Application: Add the intermediate solution to the cell culture wells.

  • Target DMSO: Ensure final DMSO concentration is < 0.5% (ideally < 0.1%) to avoid solvent toxicity.

• Controls: Always include a "Vehicle Control" well containing the same percentage of DMSO without the drug.

Protocol 3: In Vivo Formulation (Mice/Rats)

Objective: Prepare a vehicle for oral (p.o.) or intraperitoneal (i.p.) administration. Challenge: High DMSO concentrations are toxic in vivo. The HCl salt allows for aqueous-based formulations, but co-solvents aid stability.

Recommended Formulation (Solubility ~5 mg/mL)

This formulation balances solubility with biocompatibility.

• 10% DMSO (Solubilizer)

• 40% PEG300 (Co-solvent)

• 5% Tween 80 (Surfactant)

• 45% Saline (0.9% NaCl)

Preparation Steps[2][3][5][6][7][8]

• Dissolve A-674563 HCl in DMSO (10% of total volume) until clear.

• Add PEG300 (40% of total volume) and vortex.

• Add Tween 80 (5% of total volume) and vortex.

• Slowly add warm Saline (45% of total volume) while vortexing.

• Sterilization: Pass through a 0.22

  m syringe filter (PES or Nylon).

Alternative (Due to HCl salt water solubility): For lower doses, A-674563 HCl can often be dissolved directly in Saline or PBS (up to ~100 mg/mL with sonication), but this solution must be used immediately as it is less stable than the co-solvent formulation.

Troubleshooting & Causality

Observation	Probable Cause	Corrective Action
Cloudiness upon adding water	"Crashing out" (Rapid polarity shift)	Use the "Intermediate Dilution" step. Do not jump from 100% DMSO to 100% Water directly at high concentrations.
Yellowing of Stock	Oxidation	Ensure storage under inert gas (Nitrogen/Argon) if possible. Check expiration.
Cell Toxicity in Control	High DMSO %	Reduce final DMSO concentration to < 0.1%.
Inconsistent IC50	Freeze-Thaw degradation	Use single-use aliquots. Do not refreeze thawed stocks.

References

• Luo, Y., et al. (2005).[4] Potent and selective inhibitors of Akt kinases slow the progress of tumors in vivo.[2][4] Molecular Cancer Therapeutics, 4(6), 977-986. [Link]

Sources

• 1. A-674563 hydrochloride | Akt1抑制剂 | MCE [medchemexpress.cn]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. caymanchem.com [caymanchem.com]

Application Note: Optimized Preparation and Handling of A-674563 Hydrochloride for In Vitro Akt Inhibition

Executive Summary

A-674563 hydrochloride is a potent, ATP-competitive, and reversible inhibitor of Akt (Protein Kinase B), with high selectivity for the Akt1 isoform (

= 11 nM).[1] While structurally distinct from lipid-based inhibitors, its amphiphilic nature and salt formulation present specific challenges in solubility and stability.

This guide provides a standardized protocol for preparing, storing, and utilizing A-674563 hydrochloride in cell culture. By adhering to these "Self-Validating" protocols, researchers can minimize experimental variability caused by compound precipitation, hydrolysis, or solvent toxicity.

Compound Profile & Physicochemical Properties[1][2][3][4][5][6][7]

Understanding the chemical nature of the salt form is critical for accurate molarity calculations. The hydrochloride salt (

) increases polarity but does not guarantee high water solubility for stock concentrations.

Property	Specification	Critical Note
Compound Name	A-674563 Hydrochloride	Verify label: Free Base vs. HCl Salt
CAS Number	552325-73-2 (Free Base)	HCl salt often listed as 2070009-66-2
Molecular Weight	394.9 g/mol (HCl Salt)	Free Base is ~358.44 g/mol .[2] Check your vial.
Target	Akt1 ( = 11 nM)	Also inhibits PKA ( =16 nM), CDK2 ( =46 nM)
Solubility (Stock)	DMSO (up to 72 mg/mL)	Recommended.
Solubility (Aq)	Water (< 2 mg/mL)	Not recommended for stock.
Appearance	Off-white to beige solid	Protect from light.

Mechanism of Action: The Akt Signaling Node[4]

A-674563 functions by binding to the ATP-binding pocket of Akt, preventing phosphorylation of downstream effectors.[1] This inhibition blocks the PI3K/Akt survival pathway, often leading to G2 cell cycle arrest and apoptosis in tumor cells.

Figure 1: Mechanism of Action. A-674563 interrupts the cascade at the Akt node, preventing the transduction of survival signals from PI3K/PDK1 to downstream effectors like mTOR and GSK-3β.

Protocol: Preparation of 10 mM Stock Solution

Objective: Create a sterile, stable master stock solution at 10 mM concentration. Safety: Wear nitrile gloves, safety goggles, and a lab coat. Handle DMSO in a fume hood.

Materials Required[1][2][3][4][5][6][8]

• A-674563 Hydrochloride powder (e.g., 5 mg or 10 mg vial).[3]

• Dimethyl Sulfoxide (DMSO), Sterile Filtered, Cell Culture Grade (anhydrous).

• Vortex mixer.

• Desiccator cabinet.

Step-by-Step Procedure

• Calculate Solvent Volume: Use the formula:

  • Example: For 5 mg of A-674563 HCl (MW: 394.9):

• Equilibration: Remove the product vial from -20°C/-80°C storage. Wait 15-30 minutes before opening to allow the vial to reach room temperature.

  • Why? Opening a cold vial causes atmospheric moisture to condense inside, degrading the compound (hydrolysis) and altering the weighed mass.

• Dissolution:

  • Add the calculated volume of sterile DMSO to the vial.

  • Vortex vigorously for 30-60 seconds.

  • Visual Check: Inspect against a light source. The solution must be perfectly clear. If particulates remain, sonicate in a water bath for 2 minutes (ambient temperature).

• Aliquoting (The "Single-Use" Rule):

  • Do not store the bulk stock. Divide the stock into small aliquots (e.g., 20 µL or 50 µL) in sterile, light-blocking microcentrifuge tubes.

  • Why? Akt inhibitors are sensitive to repeated freeze-thaw cycles.

• Storage:

  • Store aliquots at -80°C (preferred) or -20°C.

  • Stability: 6 months at -80°C.[4]

Protocol: Cell Treatment & Dilution Strategy

Objective: Dilute the stock to a working concentration (typically 0.1 µM – 10 µM) while keeping DMSO toxicity negligible.

The "0.5% Rule"

Most mammalian cells (e.g., HeLa, MCF-7) tolerate up to 0.5% DMSO, but sensitive lines (primary neurons, stem cells) require <0.1%.

• A 10 mM stock diluted to 10 µM (1:1000) yields 0.1% DMSO. This is the safe zone.

Serial Dilution Workflow (for IC50 determination)

Do not pipette <1 µL directly into a cell culture dish; accuracy will be poor. Use an Intermediate Dilution Step .

• Prepare Intermediate Solution (10x concentration):

  • Target Final Concentration: 1 µM.

  • Target Intermediate: 10 µM.

  • Dilute 1 µL of 10 mM Stock into 999 µL of complete culture media (pre-warmed).

  • Result: 10 µM A-674563 in media (0.1% DMSO).

• Final Application:

  • Add the Intermediate Solution directly to cells if replacing media, OR add 1/10th volume to existing media.

  • Note: If adding to existing media, prepare the intermediate at 10x the final desired concentration.

Experimental Workflow Diagram

Figure 2: Preparation Workflow. The intermediate dilution step is crucial to ensure pipetting accuracy and rapid dispersion of the inhibitor in the culture vessel.

Troubleshooting & Quality Control

Observation	Probable Cause	Corrective Action
Precipitation in Media	Concentration too high (>100 µM) or cold media.	Pre-warm media to 37°C. Vortex intermediate dilution immediately. Do not exceed solubility limits.
Cytotoxicity in Controls	DMSO concentration > 0.5%.	Include a "Vehicle Control" (DMSO only) matched to the highest concentration used. Reduce DMSO to <0.1%.
Loss of Potency	Hydrolysis from moisture; Freeze-thaw damage.	Discard old aliquots. Ensure desiccator is used for powder storage.

References

• Luo, Y., et al. (2005).[2] "Potent and selective inhibitors of Akt kinases slow the progress of tumors in vivo."[5][2][4] Molecular Cancer Therapeutics, 4(6), 977-986.

• Selleckchem. "A-674563 HCl Datasheet and Technical Information." Accessed Oct 2023.

• Cayman Chemical. "A-674563 Product Information."[2] Accessed Oct 2023.

• MedChemExpress. "A-674563 Hydrochloride Solubility and Preparation." Accessed Oct 2023.

Sources

• 1. A-674563 hydrochloride ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 2. caymanchem.com [caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. aacrjournals.org [aacrjournals.org]

Optimization of A-674563 HCl Treatment for Akt Pathway Analysis via Western Blot

Executive Summary

A-674563 HCl is a potent, ATP-competitive inhibitor highly selective for Akt1 (

= 11 nM), with secondary activity against PKA and CDK2.[1] While effective in blocking PI3K/Akt signaling, its use in Western Blot (WB) applications presents a specific biochemical paradox: treatment often results in the hyperphosphorylation of Akt (Ser473/Thr308) despite pathway blockade. [1]

This guide outlines the optimal working concentrations (typically 0.1 µM – 1.0 µM ) and experimental design required to accurately validate A-674563 activity.[1] It emphasizes the necessity of probing downstream substrates (e.g., GSK-3

, PRAS40) rather than Akt phosphorylation itself to verify inhibition.[1]

Mechanism of Action & The "Hyperphosphorylation Paradox"[1]

Understanding the binding mode of A-674563 is critical for interpreting Western Blot data.[1] Unlike allosteric inhibitors (e.g., MK-2206) which prevent membrane localization and phosphorylation, A-674563 binds the ATP-binding pocket of the active kinase.[1]

Pathway Diagram

The following diagram illustrates the Akt signaling cascade and the specific intervention point of A-674563, highlighting the phosphatase protection mechanism that leads to misleading p-Akt signals.[1]

Figure 1: A-674563 binds the ATP pocket of Akt.[1] This "locks" the protein in a conformation that protects phospho-sites (T308/S473) from phosphatases (PHLPP/PP2A), causing accumulation of p-Akt signal despite the kinase being catalytically dead.[1]

Strategic Planning: Concentration & Markers

Optimal Working Concentrations

While the cell-free

is ~11 nM, cellular potency is lower due to ATP competition and membrane permeability.[1]

Parameter	Concentration Range	Notes
Enzymatic	11 – 14 nM	Cell-free assay only.[1]
Cellular	0.1 µM – 0.7 µM	Varies by cell line (e.g., MOLM-13: 0.17 µM; A549: ~0.4 µM).[1]
Rec. WB Start	1.0 µM	The "Golden Mean" for initial screening.[1]
Dose Response	0.1, 1.0, 10 µM	Essential to determine the therapeutic window vs. off-target toxicity.[1]

Critical Warning: At concentrations >10 µM, A-674563 loses selectivity and may significantly inhibit PKA (

16 nM) and CDK2 ( 46 nM).[1] Maintain dosing below 10 µM to ensure Akt specificity.

Marker Selection (The "Gotcha")

Do not use p-Akt (S473) as a readout for inhibition.[1] Use downstream substrates.[1]

• Bad Marker: p-Akt (Ser473) / p-Akt (Thr308)

  • Result: Signal often increases or remains unchanged upon treatment.[1]

  • Why: The inhibitor protects these sites from dephosphorylation.[1]

• Good Marker: p-GSK-3

  (Ser9) [1]

  • Result: Signal decreases significantly.[1][2][3]

  • Why: Akt directly phosphorylates GSK-3

    at Ser9.[1] Blocking Akt prevents this.[1][2]

• Good Marker: p-PRAS40 (Thr246) [1]

  • Result: Signal decreases .[1]

  • Why: A direct substrate of Akt1.[1]

Detailed Protocol

Reagent Preparation

A-674563 is insoluble in water.[1][4] Prepare stocks in high-quality DMSO.

• Stock Solution (10 mM): Dissolve 3.58 mg of A-674563 HCl (MW: 358.44) in 1.0 mL of sterile DMSO.

• Storage: Aliquot into small volumes (e.g., 20 µL) and store at -20°C (stable for 6 months) or -80°C (stable for 1 year). Avoid freeze-thaw cycles.[1]

• Working Solution: Dilute the stock 1:1000 in culture media for a 10 µM final concentration, or 1:10,000 for 1 µM. Keep DMSO concentration <0.5% to avoid vehicle toxicity.[1]

Cell Treatment Workflow

Step 1: Seeding Seed cells (e.g., A549, HeLa, U937) to reach 70-80% confluency at the time of treatment.[1]

Step 2: Serum Starvation (Optional but Recommended) For the cleanest signaling data, replace growth media with serum-free media for 12–16 hours prior to treatment.[1] This reduces basal Akt activity, allowing you to observe the inhibition of stimulated Akt (e.g., via Insulin or EGF).[1]

• If studying basal constitutive activation (e.g., PTEN-null lines), starvation may be skipped.[1]

Step 3: Inhibitor Treatment Treat cells according to the following scheme:

• Control: DMSO Vehicle (matched volume).

• Low Dose: 0.1 µM A-674563.[1]

• Target Dose: 1.0 µM A-674563.

• High Dose: 10.0 µM A-674563.[1][2]

• Duration: Incubate for 1 to 4 hours for acute signaling analysis. (Longer incubations of 24–48h are for apoptosis/proliferation studies).[1]

Step 4: Stimulation (If Starved) If starved, stimulate cells with Insulin (100 nM) or EGF (50 ng/mL) for 15 minutes in the presence of the inhibitor.[1]

Step 5: Lysis Rapidly aspirate media and wash with ice-cold PBS.[1] Lyse immediately in RIPA or SDS lysis buffer containing Phosphatase Inhibitors (Sodium Orthovanadate, NaF) and Protease Inhibitors.[1]

• Note: Phosphatase inhibitors are crucial to preserve the phosphorylation state of the downstream targets (GSK-3

  , PRAS40).[1]

Data Interpretation & Troubleshooting

Expected Western Blot Results

Target Antibody	0 µM (DMSO)	1.0 µM A-674563	Interpretation
Total Akt	High	High (No Change)	Loading Control.[1]
p-Akt (S473)	High	High / Increased	Artifact: Inhibitor stabilizes phosphorylation.[1]
p-GSK-3 (S9)	High	Low / Absent	Success: Indicates Akt kinase activity is blocked.[1]
p-PRAS40 (T246)	High	Low / Absent	Success: Confirms downstream blockade.[1]
Cleaved PARP	Low	Low (Acute) / High (24h)	Marker of apoptosis (long-term effect).[1]

Troubleshooting

• Issue: No change in p-GSK-3

  levels.

  • Solution: Ensure the cells express Akt1.[1][2] A-674563 is Akt1 selective (

    11 nM) but less potent against Akt2.[1] If your cell line is driven primarily by Akt2, higher concentrations (5-10 µM) may be required.[1]

• Issue: High cytotoxicity in control samples.[1]

  • Solution: Check DMSO concentration.[1][2][3][4][5][6][7] Ensure final DMSO is <0.5%.[1][7]

• Issue: p-Akt signal disappears completely.

  • Solution: You may be using an extremely high dose (>50 µM) causing off-target effects or massive cell death, or you are using an allosteric inhibitor (like MK-2206) by mistake.[1]

References

• Luo, Y., et al. (2005). "Potent and selective inhibitors of Akt kinases slow the progress of tumors in vivo."[1][2][3][8] Molecular Cancer Therapeutics, 4(6), 977-986.[1][2][3][8]

• Chorner, P. M., & Moorehead, R. A. (2018). "A-674563, a putative AKT1 inhibitor that also suppresses CDK2 activity, inhibits human NSCLC cell growth more effectively than the pan-AKT inhibitor, MK-2206."[1][9] PLOS ONE, 13(2), e0193344.[1][9][10]

• Okuzumi, T., et al. (2009). "Inhibitor hijacking of Akt activation."[1] Nature Chemical Biology, 5(7), 484–493.[1] (Reference for the hyperphosphorylation mechanism).

• Selleck Chemicals. "A-674563 HCl Product Data & Solubility."

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. apexbt.com [apexbt.com]
• 4. selleckchem.com [selleckchem.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. selleckchem.com [selleckchem.com]
• 7. A-674563, a putative AKT1 inhibitor that also suppresses CDK2 activity, inhibits human NSCLC cell growth more effectively than the pan-AKT inhibitor, MK-2206 | PLOS One [journals.plos.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. A-674563, a putative AKT1 inhibitor that also suppresses CDK2 activity, inhibits human NSCLC cell growth more effectively than the pan-AKT inhibitor, MK-2206 | PLOS One [journals.plos.org]
• 10. A-674563, a putative AKT1 inhibitor that also suppresses CDK2 activity, inhibits human NSCLC cell growth more effectively than the pan-AKT inhibitor, MK-2206 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Solubilization and Formulation of A-674563 Hydrochloride

[1][2][3]

Abstract

This application note details the protocol for formulating A-674563 hydrochloride , a potent and selective Akt1 inhibitor, using a vehicle system comprising PEG300 and Tween 80 .[1] While A-674563 HCl exhibits poor water solubility, it can be successfully formulated into a clear solution suitable for intraperitoneal (IP) or intravenous (IV) administration by utilizing a specific co-solvent strategy.[1] This guide prioritizes a "DMSO-Co-solvent" approach (10% DMSO / 40% PEG300 / 5% Tween 80 / 45% Saline) which yields the highest stability and solubility (~2.0 mg/mL), while also discussing DMSO-free alternatives for sensitive applications.[1]

Introduction & Physicochemical Context

A-674563 is an ATP-competitive Akt1 inhibitor (

nM) widely used to study the PI3K/Akt/mTOR signaling axis in oncology.[1] The compound is supplied as a hydrochloride salt (HCl).[1]

The Solubility Challenge

Despite being a salt, A-674563 HCl retains significant lipophilic character, making it sparingly soluble in pure aqueous buffers (PBS/Saline).[1] Direct addition to water often results in precipitation or a non-homogeneous suspension.[1] To achieve systemic bioavailability, the lattice energy of the crystal must be overcome by a solvent system that balances polarity (for the salt moiety) and lipophilicity (for the aromatic scaffold).[1]

The Vehicle System[3]

• PEG300 (Polyethylene Glycol 300): Acts as the primary solubilizer.[1] Its intermediate polarity dissolves the drug effectively while remaining miscible with water.[1]

• Tween 80 (Polysorbate 80): A non-ionic surfactant that prevents precipitation upon dilution with aqueous phases (saline) by forming micelles around the drug molecules.[1]

• DMSO (Dimethyl Sulfoxide): (Optional but Recommended) Used as a "bridge solvent" to create a highly concentrated stock, ensuring complete initial dissolution before introducing viscous excipients.[1]

Protocol 1: The "Gold Standard" Co-Solvent Method

Recommended for: Maximum solubility (~2.0 - 3.0 mg/mL), in vivo efficacy studies, and reproducible pharmacokinetics.[1]

Materials Required[1][2][3][4][5][6][7]

• A-674563 Hydrochloride (Solid)[1]

• DMSO (Anhydrous, Cell Culture Grade)[1]

• PEG300[2][3][1][4][5][6]

• Tween 80[2][3][1][4][5][6]

• Sterile Saline (0.9% NaCl) or ddH₂O[2][1]

• Vortex mixer and Sonicator (bath type)[1]

Step-by-Step Methodology

Critical Rule: The order of addition is non-negotiable. Adding water/saline too early will cause irreversible precipitation.[1]

• Preparation of Stock (Solvent A):

  • Weigh the required amount of A-674563 HCl.[1]

  • Dissolve completely in DMSO . The volume of DMSO should be 10% of the final target volume.

  • Checkpoint: Verify the solution is crystal clear. If not, sonicate at 37°C for 5 minutes.

• Addition of Primary Solubilizer (Solvent B):

  • Add PEG300 to the DMSO stock.[3][1][4] The volume should be 40% of the final target volume.

  • Vortex vigorously for 30 seconds.

  • Note: The solution will become viscous.[1] Ensure no "schlieren" lines (swirls indicating poor mixing) remain.[1]

• Addition of Surfactant (Solvent C):

  • Add Tween 80 . The volume should be 5% of the final target volume.

  • Vortex gently to avoid excessive foaming.[1]

• Final Dilution (Solvent D):

  • Slowly add Sterile Saline (or water).[1] The volume should be 45% of the final target volume.

  • Add the saline in small aliquots, vortexing between additions.

  • Validation: Inspect for turbidity.[1] A slight opalescence is acceptable, but distinct crystals indicate failure.[1]

Quantitative Formulation Table (Example: 1 mL Preparation)

Component	Percentage (v/v)	Volume (for 1 mL)	Function
A-674563 (in DMSO)	10%	100 µL	Solubilization Stock
PEG300	40%	400 µL	Co-solvent / Stabilizer
Tween 80	5%	50 µL	Surfactant / Emulsifier
Saline (0.9%)	45%	450 µL	Bulking Agent / Tonicity
Total	100%	1000 µL

Protocol 2: DMSO-Free Direct Dissolution

Recommended for: DMSO-sensitive cell lines or specific toxicity studies.[1] Limitation: Lower maximum solubility (~0.5 - 1.0 mg/mL) and higher risk of precipitation.[1]

• Weighing: Place A-674563 HCl solid into a glass vial.

• PEG Solubilization: Add PEG300 (approx. 45-50% of final volume).[3][1]

  • Action: Heat to 50-60°C and sonicate for 10-15 minutes. This step is difficult; the salt may require time to dissolve.[1]

• Surfactant: Add Tween 80 (5% of final volume). Vortex while warm.[1]

• Aqueous Phase: Add warm (37°C) Saline to volume.

  • Warning: If the solution turns cloudy immediately, the concentration is too high for a DMSO-free system.[1] Dilute further.

Visualization of Workflows

Figure 1: Formulation Logic Flow

This diagram illustrates the critical "Order of Addition" required to maintain thermodynamic stability of the solution.[1]

Caption: Sequential mixing order required to prevent precipitation. Reversing steps (e.g., adding Saline before PEG) will cause formulation failure.[1]

Biological Context: Mechanism of Action

Understanding the target pathway validates the necessity of proper formulation.[1] If A-674563 precipitates in vivo, it cannot effectively inhibit Akt phosphorylation, leading to false negatives in tumor growth inhibition studies.[1]

Figure 2: Akt Signaling Pathway and Inhibition

Caption: A-674563 inhibits Akt, preventing the phosphorylation of downstream effectors mTOR, GSK-3β, and Bad, thereby inducing apoptosis and cell cycle arrest.[1]

Quality Control & Troubleshooting

Critical QC Checks[3]

• Visual Inspection: Hold the vial against a light source. The solution should be clear. If it looks "milky" or has floating particulates, do not use for IV injection (risk of embolism).[1]

• Stability Window: This formulation is a "fresh preparation" protocol.

  • Recommendation: Use within 30 minutes of adding saline.[1]

  • Storage: If storage is necessary, store the DMSO/PEG/Tween mix (without saline) at -20°C. Add saline only immediately before use.[1]

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Precipitation upon Saline addition	Saline added too fast or too cold.[1]	Add saline dropwise.[1] Warm saline to 37°C before adding.
Phase Separation (Oily droplets)	Insufficient mixing of Tween 80.[1]	Vortex the PEG/Tween mixture thoroughly before adding saline.[1]
Yellow Discoloration	Oxidation of PEG300 (rare).[1]	Ensure PEG300 is fresh and stored in dark.[1] Usually harmless if slight.[1]
Animal Toxicity (non-specific)	High DMSO load.[1]	Reduce DMSO to 5% and increase PEG300 to 45% (may lower drug solubility).[1]

References

• Luo, Y., et al. (2005). "Potent and selective inhibitors of Akt kinases slow the progress of tumors in vivo."[2][1][7] Molecular Cancer Therapeutics, 4(6), 977-986.[2][1] [Link][1]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. PEG300 | biocompatible hydrophilic polymer | CAS# 25322-68-3 | InvivoChem [invivochem.com]
• 4. researchgate.net [researchgate.net]
• 5. selleckchem.com [selleckchem.com]
• 6. selleckchem.com [selleckchem.com]
• 7. aacrjournals.org [aacrjournals.org]

Application Notes &amp; Protocols: A-67456-3 Hydrochloride and Paclitaxel Combination Therapy

A Preclinical Guide for Evaluating Synergistic Anti-Cancer Efficacy

For Researchers, Scientists, and Drug Development Professionals.

Introduction and Scientific Rationale

Paclitaxel is a cornerstone of chemotherapy, exerting its cytotoxic effects by stabilizing microtubules, which leads to mitotic arrest and apoptosis in rapidly dividing cancer cells.[][2][3] However, its efficacy is often limited by the development of intrinsic or acquired resistance. One of the key mechanisms of resistance involves the activation of pro-survival signaling pathways, most notably the PI3K/Akt pathway.[3][4]

The Akt serine/threonine kinase is a central node in this pathway, promoting cell survival, proliferation, and inhibiting apoptosis.[5][6] Its activation is a common feature in many human cancers and is frequently associated with a poor prognosis and resistance to conventional therapies like paclitaxel.[4][7][8] This has led to the hypothesis that inhibiting Akt could re-sensitize resistant tumors or enhance the efficacy of paclitaxel.[7][9]

A-674563 is a potent, ATP-competitive, and selective inhibitor of Akt1.[10][11][12] By targeting a key driver of cell survival, A-674563 is poised to counteract the resistance mechanisms that plague paclitaxel treatment. The combination of A-674563 hydrochloride with paclitaxel is therefore based on a strong mechanistic rationale: paclitaxel induces mitotic stress and cell death, while A-674563 blocks a primary escape route, thereby creating a synergistic anti-tumor effect. Preclinical data has already shown that this combination significantly improves efficacy in a prostate cancer xenograft model.[10][12][13]

This guide provides a comprehensive set of protocols for the preclinical evaluation of this combination therapy, from initial in vitro synergy screening to in vivo efficacy and toxicity assessment in xenograft models.

Signaling Pathway and Therapeutic Intervention

The diagram below illustrates the intersection of the paclitaxel-induced stress pathway and the PI3K/Akt survival pathway, highlighting the intervention points for both drugs.

Caption: Mechanism of A-674563 and Paclitaxel Action.

Part 1: In Vitro Evaluation of Combination Therapy

The initial phase of evaluation involves characterizing the cytotoxic and synergistic effects of the drug combination on relevant cancer cell lines.

Protocol 1.1: Cell Culture and Maintenance

• Cell Line Selection: Choose a panel of cancer cell lines relevant to the therapeutic indication (e.g., PC-3 for prostate, SKOV3 for ovarian, MCF-7 for breast cancer). Include cell lines with known PI3K/Akt pathway activation status (e.g., PTEN-null or PIK3CA-mutant).

• Culture Conditions: Culture cells in the recommended medium (e.g., RPMI-1640 or DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Maintenance: Maintain cultures in a humidified incubator at 37°C with 5% CO₂. Passage cells upon reaching 80-90% confluency to ensure they remain in the exponential growth phase for experiments.

Protocol 1.2: Determining Single-Agent IC50 Values

Objective: To determine the concentration of each drug that inhibits 50% of cell growth (IC50). This is a prerequisite for designing synergy experiments.[14]

Method: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell viability based on mitochondrial metabolic activity.[15][16]

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of medium.[17] Incubate for 24 hours to allow for cell attachment.[16]

• Drug Preparation: Prepare a 2X serial dilution of A-674563 hydrochloride and paclitaxel in culture medium. A typical concentration range would be 0.1 nM to 10 µM.

• Treatment: Remove the medium from the wells and add 100 µL of the drug dilutions. Include vehicle-only (e.g., 0.1% DMSO) wells as a control.

• Incubation: Incubate the plate for 48-72 hours at 37°C.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan crystals.[17][18]

• Solubilization: Carefully aspirate the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.[16][17]

• Absorbance Reading: Shake the plate for 15 minutes on an orbital shaker and measure the absorbance at 570 nm using a microplate reader.[18]

• Data Analysis: Convert absorbance values to percentage of viable cells relative to the vehicle control. Plot the percent viability against the log of the drug concentration and use non-linear regression to calculate the IC50 value.

Protocol 1.3: Synergy Assessment using the Chou-Talalay Method

Objective: To determine if the combination of A-674563 and paclitaxel results in a synergistic, additive, or antagonistic effect.

Method: Combination Index (CI)

The Chou-Talalay method is a widely accepted approach for quantifying drug interactions.[19][20] It calculates a Combination Index (CI), where:

• CI < 1: Synergy

• CI = 1: Additive Effect

• CI > 1: Antagonism

• Experimental Design: Based on the individual IC50 values, design a dose-response matrix. A common approach is to use a constant ratio of the two drugs, centered around their respective IC50 values (e.g., 1:1, 1:2, 2:1 ratio of their IC50s).

• Procedure: Perform the MTT assay as described in Protocol 1.2, but using the combination drug dilutions. Include wells for each drug alone and the combination at various concentrations.

• Data Analysis:

  • Calculate the fraction of cells affected (Fa) for each dose of single agents and the combination (Fa = 1 - % Viability).

  • Use software like CompuSyn or similar programs to automatically calculate the CI values at different effect levels (e.g., Fa = 0.5, 0.75, 0.9).[14]

  • Generate a Fa-CI plot (Chou-Talalay plot) to visualize synergy across a range of effect levels.

Drug Combination (Ratio of IC50s)	Fa = 0.50 (50% Kill)	Fa = 0.75 (75% Kill)	Fa = 0.90 (90% Kill)
Cell Line: PC-3 (PTEN-null)	CI Value	CI Value	CI Value
A-674563 + Paclitaxel (1:1)	0.45	0.38	0.31
Interpretation	Strong Synergy	Strong Synergy	Very Strong Synergy
Cell Line: MCF-7 (PTEN-wt)	CI Value	CI Value	CI Value
A-674563 + Paclitaxel (1:1)	0.82	0.75	0.69
Interpretation	Synergy	Synergy	Synergy

Table 1: Example Combination Index (CI) Data for A-674563 and Paclitaxel.

Protocol 1.4: Mechanistic Analysis via Western Blot

Objective: To confirm that A-674563 inhibits Akt phosphorylation in the presence of paclitaxel.

• Cell Treatment: Seed cells in 6-well plates. Treat with A-674563, paclitaxel, and the combination at their respective IC50 concentrations for a defined period (e.g., 24 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them using RIPA buffer supplemented with protease and phosphatase inhibitors.[5]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel and separate by electrophoresis.[5][21]

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.[22]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.[21]

  • Incubate overnight at 4°C with primary antibodies against phospho-Akt (Ser473), total Akt, and a loading control (e.g., GAPDH or β-actin).[5][23]

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[5]

• Detection: Visualize the protein bands using an ECL substrate and an imaging system.[5]

• Interpretation: A significant decrease in the ratio of p-Akt to total Akt in the A-674563 and combination-treated groups confirms target engagement.

Part 2: In Vivo Xenograft Studies

After demonstrating in vitro synergy, the next step is to evaluate the combination therapy in a relevant animal model.[24][25][26]

Caption: In Vivo Xenograft Study Workflow.

Protocol 2.1: Animal Model and Tumor Implantation

• Animal Model: Use immunodeficient mice (e.g., Nude or NOD/SCID) to prevent rejection of human tumor xenografts.[24]

• Cell Preparation: Harvest cancer cells (e.g., PC-3) and resuspend them in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 5 x 10⁶ cells per 100 µL.[27]

• Implantation: Subcutaneously inject 100 µL of the cell suspension into the flank of each mouse.

• Tumor Growth: Allow tumors to grow until they reach an average volume of 100-150 mm³.

Protocol 2.2: Drug Formulation and Administration

• A-674563 Hydrochloride: This compound is orally bioavailable.[12] Formulate in a suitable vehicle (e.g., 0.5% methylcellulose) for daily administration via oral gavage. A previously tested effective dose is 40 mg/kg/day.[10][12][13]

• Paclitaxel: Formulate in a suitable vehicle for intravenous (IV) or intraperitoneal (IP) injection. Dosing schedules can vary, but a common regimen is 15 mg/kg administered on a specific schedule (e.g., once weekly or daily for 5 days).[12][28][29]

• Treatment Groups:

  • Group 1: Vehicle Control

  • Group 2: A-674563 (40 mg/kg, daily, PO)

  • Group 3: Paclitaxel (15 mg/kg, weekly, IP)

  • Group 4: A-674563 + Paclitaxel (dosed as in single-agent arms)

Protocol 2.3: Tumor Growth Monitoring and Efficacy Evaluation

• Measurement: Measure tumor dimensions using digital calipers 2-3 times per week. Calculate tumor volume using the formula: (Length x Width²) / 2.

• Efficacy Endpoint: The primary endpoint is Tumor Growth Inhibition (TGI). The study is typically terminated when tumors in the control group reach a pre-determined size (e.g., 1500-2000 mm³).

• Data Analysis: Plot the mean tumor volume ± SEM for each group over time. Calculate TGI at the end of the study.

Treatment Group	Mean Final Tumor Volume (mm³)	Tumor Growth Inhibition (%)	p-value (vs. Control)	p-value (vs. Combo)
Vehicle Control	1650 ± 210	-	-	<0.001
A-674563 (40 mg/kg)	1480 ± 195	10.3%	>0.05	<0.001
Paclitaxel (15 mg/kg)	890 ± 150	46.1%	<0.01	<0.01
Combination	310 ± 95	81.2%	<0.001	-

Table 2: Example In Vivo Efficacy Data in a PC-3 Xenograft Model.

Protocol 2.4: Toxicity Assessment

• Body Weight: Monitor the body weight of each mouse 2-3 times per week as a general indicator of health. Significant weight loss (>15-20%) may indicate unacceptable toxicity.

• Clinical Observations: Observe mice daily for any signs of distress, such as changes in posture, activity, or grooming.

• Endpoint Analysis: Upon study completion, major organs (liver, spleen, kidney) can be collected for histopathological analysis to assess for any drug-related toxicities.

References

• Encyclopedia.pub. (n.d.). Paclitaxel's Mechanistic and Clinical Effects on Breast Cancer. Retrieved from [Link]

• National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• OncLive. (2018, April 2). AKT Inhibitor May Overcome Chemotherapy Resistance in 2 Breast Cancer Subtypes. Retrieved from [Link]

• Dovepress. (n.d.). Application of Animal Models in Cancer Research: Recent Progress and Future Prospects. Retrieved from [Link]

• Chou, T. C. (2010). Using the Chou-Talalay Method Drug Combination Studies and Their Synergy Quantification. ResearchGate. Retrieved from [Link]

• Patsnap Synapse. (2024, July 17). What is the mechanism of Paclitaxel?. Retrieved from [Link]

• Zhang, N., et al. (2020). Current Methods for Quantifying Drug Synergism. PMC - NIH. Retrieved from [Link]

• CLYTE Technologies. (2025, December 24). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Retrieved from [Link]

• News-Medical.Net. (2023, May 13). How Paclitaxel Works. Retrieved from [Link]

• National Center for Biotechnology Information. (2023, November 18). Paclitaxel - StatPearls. Retrieved from [Link]

• Chou, T. C. (2010). Drug Combination Studies and Their Synergy Quantification Using the Chou-Talalay Method. Cancer Research - AACR Journals. Retrieved from [Link]

• Oncodesign Services. (n.d.). Cancer Animal Models | Oncology | CRO services. Retrieved from [Link]

• Pharmaron. (n.d.). Tumor Models / Oncology CRO Services. Retrieved from [Link]

• Stanford Cancer Institute. (n.d.). Animal Tumor Models. Retrieved from [Link]

• AACR Journals. (n.d.). Drug Combination Studies and Their Synergy Quantification Using the Chou–Talalay Method—Letter. Retrieved from [Link]

• Pharma Models. (2014, May 13). Animal Testing Significantly Advances Cancer Research. Retrieved from [Link]

• Lee, S., et al. (n.d.). Akt involvement in paclitaxel chemoresistance of human ovarian cancer cells. PubMed. Retrieved from [Link]

• Spandidos Publications. (n.d.). AKT1 and CTNNB1 mutations as drivers of paclitaxel resistance in breast cancer cells. PMC - NIH. Retrieved from [Link]

• Unknown. (n.d.). Basic Western Blot Protocol AKT. Retrieved from [Link]

• ACS Publications. (2020, March 12). Spotlight on AKT: Current Therapeutic Challenges. Retrieved from [Link]

• National Center for Biotechnology Information. (2021, November 25). Clinical Development of AKT Inhibitors and Associated Predictive Biomarkers to Guide Patient Treatment in Cancer Medicine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Methods for High-throughput Drug Combination Screening and Synergy Scoring. Retrieved from [Link]

• Pratilas, C. A., et al. (2014). Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines. PMC - NIH. Retrieved from [Link]

• YouTube. (2020, November 8). Experimental Design for Drug Combinations. Retrieved from [Link]

• Charles River Laboratories. (n.d.). Combination Therapy Screening & Assays. Retrieved from [Link]

• Azure Biosystems. (n.d.). Western Blotting Guidebook. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Design of Phase I Combination Trials: Recommendations of the Clinical Trial Design Task Force of the NCI Investigational Drug Steering Committee. Retrieved from [Link]

• PubMed. (2018, February 22). A-674563, a putative AKT1 inhibitor that also suppresses CDK2 activity, inhibits human NSCLC cell growth more effectively than the pan-AKT inhibitor, MK-2206. Retrieved from [Link]

• PubMed. (n.d.). Anti-tumor efficacy of paclitaxel against human lung cancer xenografts. Retrieved from [Link]

• PubMed. (n.d.). Paclitaxel combination therapy in the treatment of metastatic breast cancer: a review. Retrieved from [Link]

• PubMed. (n.d.). The tyrosine kinase inhibitor E-3810 combined with paclitaxel inhibits the growth of advanced-stage triple-negative breast cancer xenografts. Retrieved from [Link]

• National Center for Biotechnology Information. (2015, March 26). Combining Paclitaxel with ABT-263 Has a Synergistic Effect on Paclitaxel Resistant Prostate Cancer Cells. Retrieved from [Link]

• Unknown. (n.d.). Xenograft Tumor Assay Protocol. Retrieved from [Link]

• PLOS One. (n.d.). A-674563, a putative AKT1 inhibitor that also suppresses CDK2 activity, inhibits human NSCLC cell growth more effectively than the pan-AKT inhibitor, MK-2206. Retrieved from [Link]

Sources

• 2. What is the mechanism of Paclitaxel? [synapse.patsnap.com]
• 3. Paclitaxel - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. AKT1 and CTNNB1 mutations as drivers of paclitaxel resistance in breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Akt involvement in paclitaxel chemoresistance of human ovarian cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Clinical Development of AKT Inhibitors and Associated Predictive Biomarkers to Guide Patient Treatment in Cancer Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. onclive.com [onclive.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. selleckchem.com [selleckchem.com]
• 12. caymanchem.com [caymanchem.com]
• 13. medchemexpress.com [medchemexpress.com]
• 14. aacrjournals.org [aacrjournals.org]
• 15. broadpharm.com [broadpharm.com]
• 16. clyte.tech [clyte.tech]
• 17. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 18. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. Current Methods for Quantifying Drug Synergism - PMC [pmc.ncbi.nlm.nih.gov]
• 20. punnettsquare.org [punnettsquare.org]
• 21. ccrod.cancer.gov [ccrod.cancer.gov]
• 22. Western blot protocol | Abcam [abcam.com]
• 23. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Application of Animal Models in Cancer Research: Recent Progress and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Cancer Animal Models | Oncology | CRO services [oncodesign-services.com]
• 26. Animal Testing Significantly Advances Cancer Research [pharmamodels.net]
• 27. sites.lifesci.ucla.edu [sites.lifesci.ucla.edu]
• 28. pdf.benchchem.com [pdf.benchchem.com]
• 29. Anti-tumor efficacy of paclitaxel against human lung cancer xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Frequently Asked Questions (FAQs): First Principles of A-674563 Hydrochloride Handling

Answering the call of researchers and drug development professionals, this Technical Support Center provides a comprehensive guide to understanding and troubleshooting the precipitation of A-674563 hydrochloride in aqueous buffers. As Senior Application Scientists, we have synthesized data from manufacturers, foundational chemical principles, and established laboratory best practices to create a resource that not only solves problems but also explains the underlying science.

This section addresses common questions researchers have before encountering precipitation, setting the foundation for successful experiments.

Q1: What is A-674563 hydrochloride and why is its solubility in aqueous buffers a concern?

A-674563 is a potent and selective inhibitor of the Akt1 kinase, with a Ki (inhibition constant) of 11 nM.[1][2] It is supplied as a hydrochloride (HCl) salt to improve its stability and aqueous solubility compared to its free base form.[3][4] However, like many small molecule inhibitors, its solubility is finite and highly dependent on the solution's properties. Precipitation is a critical issue because it effectively lowers the concentration of the active compound in your experiment, leading to inaccurate and unreliable results, such as an underestimation of the compound's potency (e.g., an artificially high IC50 value).[5]

Q2: What are the primary factors that influence the solubility of A-674563 hydrochloride?

The solubility of A-674563 HCl is governed by several key physicochemical factors:

• pH: As a hydrochloride salt of a basic compound, A-674563's solubility is highly pH-dependent. In acidic to near-neutral conditions, the molecule is protonated, which enhances its interaction with water and increases solubility. As the pH increases (becomes more basic), the molecule can deprotonate to its less soluble free base form, leading to precipitation.[3][6]

• Buffer Composition: The components of your buffer can interact with the compound.[7][8] For example, high concentrations of certain salts can lead to a "salting-out" effect, reducing solubility.[9] Conversely, some buffer species may form less soluble salts with your compound.[3][7]

• Co-solvents: The presence and final concentration of organic co-solvents, like DMSO, used to create stock solutions are critical. A rapid change in solvent polarity when diluting the stock into an aqueous buffer (a phenomenon known as "solvent shock") is a primary cause of precipitation.[10][11]

• Temperature: While warming a solution can sometimes aid dissolution, the effect of temperature is compound-specific.[10][12] For A-674563, ensuring all components are at a consistent temperature (e.g., room temperature or 37°C) before mixing is a key procedural control.[13]

Q3: What is the general solubility of A-674563 hydrochloride in common laboratory solvents?

Solubility can vary slightly between batches and suppliers. It is crucial to consult the Certificate of Analysis for your specific lot. However, general solubility data provides a useful starting point for experimental design.

Solvent	Reported Solubility	Source
DMSO	72 mg/mL (182.32 mM)	[1]
Water	72 mg/mL	[1]
Ethanol	18 mg/mL	[1]
PBS (pH 7.2)	100 mg/mL (for hydrochloride) or 0.5 mg/mL (for free base in 1:1 DMF:PBS)	[14][15]

Note: High solubility in "Water" as reported by some vendors may refer to deionized water and can be misleading for buffered solutions. The high solubility in PBS is likely due to the favorable slightly acidic to neutral pH.[14]

Visualizing the Impact of pH on Solubility

The protonation state of A-674563 is key to its solubility. At lower pH, the amine group is protonated (BH+), rendering the molecule more polar and soluble in aqueous media. As the pH rises above the compound's pKa, the equilibrium shifts towards the neutral, less soluble free base (B).

Sources

• 1. selleckchem.com [selleckchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. hrcak.srce.hr [hrcak.srce.hr]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effect of buffer media composition on the solubility and effective permeability coefficient of ibuprofen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. ascendiacdmo.com [ascendiacdmo.com]
• 13. bioassaysys.com [bioassaysys.com]
• 14. medchemexpress.com [medchemexpress.com]
• 15. caymanchem.com [caymanchem.com]

Technical Support Center: Minimizing Off-Target CDK2 Inhibition with A-674563 Hydrochloride

Welcome to the technical support guide for A-674563 hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on the effective use of A-674563, with a specific focus on mitigating its off-target effects on Cyclin-Dependent Kinase 2 (CDK2). Here, we delve into the mechanistic nuances of A-674563, offering troubleshooting strategies and frequently asked questions to ensure the integrity and precision of your experimental outcomes.

Introduction: The A-674563 Selectivity Challenge

A-674563 is a potent, ATP-competitive, and orally bioavailable inhibitor of Akt1 (also known as Protein Kinase B), a key node in cell signaling pathways that govern cell survival, growth, and proliferation.[1] While A-674563 exhibits a high affinity for Akt1 with a Ki of 11 nM, it is not entirely specific.[2][3] Notably, it also demonstrates inhibitory activity against other kinases, including PKA (Ki of 16 nM) and, importantly for this guide, CDK2 (Ki of 46 nM).[2][3] This off-target inhibition of CDK2, a critical regulator of the cell cycle, can lead to confounding experimental results, making it crucial to differentiate between on-target Akt1 inhibition and off-target CDK2 effects.[4]

This guide will provide you with the necessary framework to design experiments that minimize and account for the off-target inhibition of CDK2 by A-674563.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered when using A-674563 and provides actionable solutions.

Q1: I'm observing cell cycle arrest in my experiments with A-674563. Is this an on-target Akt1 effect or an off-target CDK2 effect?

A1: This is a critical question, as both Akt and CDK2 pathways can influence cell cycle progression.[1][4] While Akt inhibition can indirectly lead to cell cycle arrest, direct inhibition of CDK2 by A-674563 is a more direct cause.[4] Here’s how to dissect this:

Troubleshooting Protocol:

• Dose-Response Analysis: On-target effects should manifest at concentrations consistent with the inhibitor's potency for the primary target. Given that the Ki for CDK2 (46 nM) is roughly four times higher than for Akt1 (11 nM), you may observe Akt1-specific effects at lower concentrations of A-674563.[2] Perform a dose-response curve and correlate the observed phenotype with the known Ki values.

• Western Blotting for Key Pathway Markers: To confirm target engagement and assess downstream signaling, perform a Western blot analysis.

  • On-Target (Akt1) Markers: Look for a dose-dependent decrease in the phosphorylation of known Akt substrates like GSK3β (at Ser9) and FOXO transcription factors.[5]

  • Off-Target (CDK2) Markers: Concurrently, probe for a decrease in the phosphorylation of the CDK2 substrate, Retinoblastoma protein (Rb), at Ser780 or Ser807/811.[6]

• Use a More Selective CDK2 Inhibitor as a Control: To understand the specific contribution of CDK2 inhibition to your observed phenotype, run a parallel experiment using a highly selective CDK2 inhibitor, such as PHA-848125.[7] If the phenotype observed with A-674563 mirrors that of the selective CDK2 inhibitor, it strongly suggests an off-target effect.

Q2: My results from in vitro kinase assays and cell-based assays are inconsistent. Why is this happening?

A2: Discrepancies between biochemical and cellular assays are a common challenge in drug discovery and are often due to the complexities of the cellular environment.[8][9]

Causality and Troubleshooting:

• ATP Concentration: Biochemical kinase assays are often performed at low, sometimes subsaturating, ATP concentrations.[10] In contrast, intracellular ATP levels are much higher (in the millimolar range).[11] Since A-674563 is an ATP-competitive inhibitor, high intracellular ATP can outcompete the inhibitor, leading to a rightward shift in the IC50 value in cell-based assays.[12]

• Cellular Uptake and Efflux: The compound's ability to penetrate the cell membrane and its susceptibility to efflux pumps (like P-glycoprotein) can significantly alter its effective intracellular concentration.[9]

• Protein Scaffolding and Complex Formation: In a cellular context, kinases exist within larger protein complexes that can influence inhibitor binding and efficacy, a factor not replicated in isolated enzyme assays.

To address this, consider:

• Cellular Thermal Shift Assay (CETSA): This technique can be used to verify target engagement within intact cells by measuring the thermal stabilization of the target protein upon ligand binding.

• Kinase Selectivity Profiling in Cells: Employ cell-based kinase activity assays, which measure the phosphorylation of a specific substrate within the cell, to get a more physiologically relevant measure of inhibitor potency.[13]

Q3: How can I proactively design my experiments to minimize the impact of CDK2 off-target effects?

A3: A well-designed experimental plan is the best defense against misleading data.

Experimental Design Strategies:

• Titrate to the Lowest Effective Concentration: Always perform a careful dose-response analysis to identify the lowest concentration of A-674563 that elicits the desired on-target effect on Akt signaling. This minimizes the likelihood of engaging off-target kinases.

• Employ Orthogonal Approaches: Do not rely on a single experimental readout. Combine biochemical assays, cell-based assays, and phenotypic observations to build a comprehensive picture.

• Genetic Validation: The gold standard for confirming on-target effects is to use genetic approaches.

  • siRNA/shRNA Knockdown: Compare the phenotype induced by A-674563 with that of a specific knockdown of Akt1. A similar phenotype strongly supports an on-target mechanism.

  • Rescue Experiments: In cells treated with A-674563, express a drug-resistant mutant of Akt1. If the phenotype is reversed, it confirms that the effect is mediated through Akt1.

Data Presentation & Experimental Protocols

Kinase Inhibitory Profile of A-674563

Kinase	Ki (nM)[2]	Selectivity vs. Akt1
Akt1	11	-
PKA	16	~1.5-fold
CDK2	46	~4.2-fold
GSK-3β	110	~10-fold
ERK2	260	~23.6-fold
PKCδ	360	~32.7-fold
RSK2	580	~52.7-fold

Protocol: Western Blot Analysis of Akt and CDK2 Pathway Inhibition

This protocol outlines the steps to assess the phosphorylation status of key proteins in the Akt and CDK2 signaling pathways following treatment with A-674563.

Materials:

• Cell culture reagents

• A-674563 hydrochloride

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membrane

• Transfer buffer

• Blocking buffer (5% w/v BSA in TBST)

• Primary antibodies:

  • Phospho-Akt (Ser473)

  • Total Akt

  • Phospho-Rb (Ser807/811)

  • Total Rb

  • GAPDH or β-actin (loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment: Plate cells and allow them to adhere. Treat with a range of A-674563 concentrations (e.g., 10 nM to 10 µM) for the desired time. Include a vehicle control (e.g., DMSO).[7]

• Cell Lysis: After treatment, wash cells with ice-cold PBS and lyse with supplemented lysis buffer.[14]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Normalize protein amounts, add Laemmli buffer, and boil. Separate proteins by SDS-PAGE and transfer to a membrane.[14]

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.[14]

  • Incubate with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane with TBST.

• Detection: Add chemiluminescent substrate and capture the signal using an imaging system.

• Analysis: Quantify band intensities and normalize phospho-protein levels to total protein levels.

Visualizing the Pathways and Workflows

To further clarify the concepts discussed, the following diagrams illustrate the relevant signaling pathways and experimental workflows.

Caption: A-674563 inhibits both Akt and CDK2 pathways.

Sources

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. selleckchem.com [selleckchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. A-674563, a putative AKT1 inhibitor that also suppresses CDK2 activity, inhibits human NSCLC cell growth more effectively than the pan-AKT inhibitor, MK-2206 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. HTScan® CDK2/CycA Kinase Assay Kit | Cell Signaling Technology [cellsignal.com]
• 7. A-674563, a putative AKT1 inhibitor that also suppresses CDK2 activity, inhibits human NSCLC cell growth more effectively than the pan-AKT inhibitor, MK-2206 | PLOS One [journals.plos.org]
• 8. reactionbiology.com [reactionbiology.com]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. caymanchem.com [caymanchem.com]
• 13. reactionbiology.com [reactionbiology.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]

A-674563 Hydrochloride in DMSO: A Technical Guide to Freeze-Thaw Stability

Welcome to the Technical Support Center. This guide provides in-depth information and practical advice for researchers, scientists, and drug development professionals on the stability of A-674563 hydrochloride when subjected to freeze-thaw cycles in dimethyl sulfoxide (DMSO). We will explore the underlying scientific principles, offer troubleshooting solutions for common issues, and provide a detailed protocol for empirically verifying the stability of your compound.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage for A-674563 hydrochloride stock solutions in DMSO?

A-674563 hydrochloride, as a powder, is stable for years when stored at -20°C[1][2]. Once dissolved in DMSO, the storage recommendations are more stringent. For long-term stability, stock solutions should be stored at -80°C, where they can be stable for up to a year[1]. For shorter-term storage, up to one month is often cited for storage at -20°C[1][3]. It is crucial to use anhydrous, high-purity DMSO, as moisture can compromise the solubility and stability of the compound[1][4].

Q2: Can I repeatedly freeze and thaw my DMSO stock solution of A-674563 hydrochloride?

While many small molecules are resilient, the stability of a specific compound like A-674563 hydrochloride through repeated freeze-thaw cycles cannot be guaranteed without empirical data. The general consensus in the scientific community is that repeated freeze-thaw cycles should be avoided whenever possible.[3][5] Each cycle introduces risks, primarily from the potential for water absorption by the hygroscopic DMSO solvent and the physical stress of crystallization and thawing.[6][7][8]

Q3: What are the primary risks associated with multiple freeze-thaw cycles?

There are two main concerns:

• Compound Degradation: The physical stress of freezing and thawing can, for some molecules, provide the energy needed to overcome activation barriers for degradation pathways. While many small molecules are less susceptible to this than large biologics like proteins, the risk is not zero.[6][9] The stability is highly dependent on the specific chemical structure of the compound .[7]

• Water Contamination: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[6][8] Each time a vial is opened at room temperature, condensation can introduce water. This can lead to a gradual decrease in the concentration of your stock solution and may cause the compound to precipitate, as A-674563 hydrochloride has lower solubility in aqueous solutions. Moisture can also accelerate the degradation of compounds that are susceptible to hydrolysis.

Q4: My A-674563 hydrochloride solution appears cloudy or has visible precipitate after thawing. What should I do?

Cloudiness or precipitation upon thawing is a common issue, especially when a DMSO stock is diluted into an aqueous buffer.[5] If it occurs in the neat DMSO stock, it could indicate that water has been introduced, reducing the compound's solubility.

Troubleshooting Steps:

• Gentle Warming & Sonication: Try warming the solution in a 37°C water bath and vortexing or sonicating for a few minutes.[5] This can often redissolve the precipitate.

• Confirm Solubility: Ensure your stock concentration is not above the known solubility limit in DMSO (e.g., >83 mg/mL)[4].

• Use Fresh DMSO: For your next stock preparation, use a fresh, unopened bottle of anhydrous (moisture-free) DMSO.

• Stability Check: If precipitation persists, it may be a sign of compound degradation. It is advisable to perform an analytical check (as described in the protocol below) or discard the stock and prepare a fresh one.

Best Practices for Handling DMSO Stock Solutions

To maximize the reproducibility of your experiments and ensure the integrity of your A-674563 hydrochloride, adhere to the following best practices:

• Aliquot Your Stock: The single most effective way to mitigate freeze-thaw issues is to aliquot your freshly prepared DMSO stock solution into single-use volumes.[3] This ensures that the main stock is not repeatedly temperature-cycled.

• Use High-Quality Reagents: Start with high-purity A-674563 hydrochloride and anhydrous, high-purity DMSO (≥99.9%) from a reputable supplier.[10]

• Proper Storage: Store aliquots in tightly sealed vials at -80°C for long-term storage.[1]

• Controlled Thawing: Thaw aliquots at room temperature and ensure they are completely dissolved before use. Minimize the time the solution spends at room temperature.

The following diagram illustrates a decision-making workflow for handling your compound stocks.

Caption: Decision workflow for preparing and using DMSO stock solutions.

Verifying Stability: A Self-Validating Experimental Protocol

If you have concerns about a stock solution that has undergone multiple freeze-thaw cycles, the most definitive action is to test its stability analytically. High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (HPLC-MS) is the gold standard for this purpose.[11][12]

Objective: To quantify the percentage of intact A-674563 hydrochloride remaining after a defined number of freeze-thaw cycles.

Materials:

• A-674563 hydrochloride stock solution in DMSO (the "test sample")

• Freshly prepared A-674563 hydrochloride solution in DMSO from powder (the "control" or "T0 sample")

• HPLC-grade solvents (e.g., acetonitrile, water, formic acid)

• HPLC-MS system with a suitable C18 column

Experimental Workflow:

The following diagram outlines the recommended experimental procedure.

Caption: Experimental workflow for assessing freeze-thaw stability via HPLC-MS.

Step-by-Step Methodology:

• Sample Preparation (T0 Control): Prepare a fresh solution of A-674563 hydrochloride in anhydrous DMSO at the same concentration as your test sample. This will serve as your 100% integrity control.

• Freeze-Thaw Cycling: Subject your test sample to a defined number of controlled freeze-thaw cycles. A typical cycle consists of:

  • Freeze: Place the sample at -20°C or -80°C for at least 4 hours.

  • Thaw: Remove the sample and allow it to thaw completely at room temperature.

  • Repeat for the desired number of cycles (e.g., 5, 10, or 25).[11]

• Analytical Sample Preparation:

  • After the final thaw, vortex both the test and control samples to ensure homogeneity.

  • Perform an identical, precise dilution of both the test and control samples into a suitable solvent (e.g., 50:50 acetonitrile:water) to a final concentration appropriate for your HPLC-MS system (typically in the low µg/mL range).

• HPLC-MS Analysis:

  • Inject equal volumes of the diluted test and control samples onto the HPLC-MS.

  • Use a gradient elution method with a C18 column to separate the parent compound from any potential degradants.

  • Monitor the eluent using both a UV detector (at a wavelength where A-674563 absorbs) and a mass spectrometer set to detect the mass of A-674563.

• Data Analysis:

  • Integrate the peak area of the parent compound (A-674563) in the chromatograms for both the control and test samples.

  • Calculate the percentage of compound remaining using the following formula:

  % Remaining = (Peak Area of Test Sample / Peak Area of Control Sample) * 100

  • Look for the appearance of new peaks in the test sample's chromatogram, which could indicate degradation products.

Interpreting the Results

The data below, modeled after findings from broad compound stability studies, illustrates how results might be presented.[11][12] A general guideline is that a loss of >10-15% integrity may be significant enough to impact experimental results.

Freeze-Thaw Cycles	% A-674563 Remaining (Hypothetical)	Purity by UV (%)	Observations
0 (Control)	100%	>99%	Single major peak observed.
5	98.5%	>99%	No significant change.
10	96.2%	98%	Minor degradation peak appears.
25	89.7%	95%	Degradation peak increases in area.

References

• Current time information in Centre County, US. (n.d.). Google.

• Kozikowski, B. A., Burt, T. M., Tirey, D. A., Williams, L. E., Kuzmak, B. R., Stanton, D. T., Morand, K. L., & Nelson, S. L. (2003). The effect of freeze/thaw cycles on the stability of compounds in DMSO. Journal of Biomolecular Screening, 8(2), 210–215. [Link]

• How to Use DMSO Safely | Best Practices & Common Mistakes. (2025, October 20). Etra Organics. Retrieved February 14, 2026, from [Link]

• Do freeze-thaw cycles damage small molecules dissolved in DMSO? (2023, April 10). Reddit. Retrieved February 14, 2026, from [Link]

• How long can a compound be stable in DMSO for? (2014, November 26). ResearchGate. Retrieved February 14, 2026, from [Link]

• What is the best way of storing a DMSO in a research lab? (2018, October 9). Quora. Retrieved February 14, 2026, from [Link]

• SMALL MOLECULES. (n.d.). Captivate Bio. Retrieved February 14, 2026, from [Link]

• Product Care and Storage. (n.d.). DMSO Store. Retrieved February 14, 2026, from [Link]

• The Effect of Freeze/Thaw Cycles on the Stability of Compounds in DMSO. (2025, November 11). ResearchGate. Retrieved February 14, 2026, from [Link]

• Freeze Thaw Stability Study by HPLC-SEC SOP 22501 Rev 03. (n.d.). Frederick National Laboratory for Cancer Research. Retrieved February 14, 2026, from [Link]

• Freeze-Thaw Stability Testing. (n.d.). Microchem Laboratory. Retrieved February 14, 2026, from [Link]

• What is Freeze thaw (Thermal cycling) study? (n.d.). Vici Health Sciences. Retrieved February 14, 2026, from [Link]

• Freeze & Thaw Stability Assessment Service. (n.d.). Creative Biolabs. Retrieved February 14, 2026, from [Link]

• A-674563 hydrochloride | Akt1抑制剂. (n.d.). MCE. Retrieved February 14, 2026, from [Link]

• Low dose dimethyl sulfoxide driven gross molecular changes have the potential to interfere with various cellular processes. (2018, October 4). PMC. Retrieved February 14, 2026, from [Link]

• Degradation of DMSO by human gut microbiota through in vitro fermentation. (n.d.). Retrieved February 14, 2026, from [Link]

• Chemical stability in PBS/DMSO mixture at pH 7.4 after 24 hrs by RP-UPLC-UV method. (n.d.). PubChem. Retrieved February 14, 2026, from [Link]

• A Review on the Stability Challenges of Advanced Biologic Therapeutics. (n.d.). PMC. Retrieved February 14, 2026, from [Link]

• Freeze Thaw Stability Study for Pharmaceutical Products. (2024, October 22). YouTube. Retrieved February 14, 2026, from [Link]

• Evaluating Freeze–Thaw Processes in Biopharmaceutical Development. (2015, January 5). Sartorius. Retrieved February 14, 2026, from [Link]

• Selective DMSO-Induced Conformational Changes in Proteins from Raman Optical Activity. (2026, January 3). ResearchGate. Retrieved February 14, 2026, from [Link]

• Methylsulfonylmethane. (n.d.). Wikipedia. Retrieved February 14, 2026, from [Link]

• Freeze-drying approach to enhance antibody stability. (n.d.). Retrieved February 14, 2026, from [Link]

• Enhancing chemical and physical stability of pharmaceuticals using freeze-thaw method: challenges and opportunities for process optimization through quality by design approach. (2023, May 15). ResearchGate. Retrieved February 14, 2026, from [Link]

• Heterogeneous Off-Target Effects of Ultra-Low Dose Dimethyl Sulfoxide (DMSO) on Targetable Signaling Events in Lung Cancer In Vitro Models. (n.d.). MDPI. Retrieved February 14, 2026, from [Link]

Sources

• 1. selleckchem.com [selleckchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. captivatebio.com [captivatebio.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. reddit.com [reddit.com]
• 7. researchgate.net [researchgate.net]
• 8. quora.com [quora.com]
• 9. A Review on the Stability Challenges of Advanced Biologic Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. How to Use DMSO Safely | Best Practices & Common Mistakes [etraorganics.co.uk]
• 11. The effect of freeze/thaw cycles on the stability of compounds in DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Guide: Optimizing A-674563 Hydrochloride Exposure for Apoptosis Assays

[1]

Part 1: The Kinetic Profile & Mechanism

Executive Summary: A-674563 is a potent, ATP-competitive inhibitor highly selective for Akt1 (Ki=11 nM) over Akt2/3.[1] However, successful apoptosis assays require navigating a specific kinetic window.[1] Unlike allosteric inhibitors (e.g., MK-2206) which lock Akt in a closed conformation preventing phosphorylation, A-674563 binds the active kinase domain .[1] This structural distinction creates a critical "readout paradox" where phosphorylated Akt (p-Akt) levels may actually increase despite effective pathway blockade.[1]

The Exposure Timeline

To capture robust apoptotic data, you must distinguish between Target Engagement (hours) and Phenotypic Apoptosis (days).

Timepoint	Biological Event	Recommended Readout
0.5 - 2 Hours	Target Engagement: A-674563 occupies the ATP pocket.[1] Downstream substrates (GSK3β, PRAS40) are dephosphorylated.[1]	Western Blot: p-GSK3β (Ser9) or p-PRAS40.[1] Do not rely on p-Akt reduction.
4 - 8 Hours	Early Apoptotic Signaling: Release of cytochrome c; Initiator Caspase activation.[1]	Caspase-3/7 Activity Assay (Luminescent/Fluorescent).[1]
12 - 24 Hours	Structural Apoptosis: Phosphatidylserine externalization; PARP cleavage.[1]	Annexin V / PI Flow Cytometry; Western Blot (Cleaved PARP).[1]
48 - 72 Hours	Population Collapse: DNA fragmentation; Cell cycle arrest (G2/M).[1]	Cell Viability (ATP/MTS); Cell Cycle Analysis (PI staining).[1]

Part 2: Troubleshooting & FAQs

Field-proven solutions to common experimental anomalies.

Q1: I treated cells for 4 hours and see no reduction in p-Akt (Ser473). Is the drug degraded?

Diagnosis: No. This is a mechanism-specific artifact. Technical Insight: A-674563 is ATP-competitive.[1][2] It binds the active site but does not necessarily prevent upstream kinases (PDK1/mTORC2) from phosphorylating Akt itself. In fact, by blocking the negative feedback loop (where active Akt inhibits upstream signaling), A-674563 treatment often leads to hyperphosphorylation of Akt at Ser473 and Thr308, even while downstream signaling is completely shut down [1, 2].[1] Action: Switch your validation marker. Blot for p-GSK3β (Ser9) or p-MDM2 .[1] A reduction in these markers confirms the drug is working.

Q2: My cells are detaching at 24 hours, but Annexin V staining is low.

Diagnosis: You may be inducing necrosis or off-target toxicity (CDK2 inhibition).[1] Technical Insight: High concentrations (>1 µM) of A-674563 can inhibit CDK2 (Ki = 46 nM) and PKA (Ki = 16 nM) [1].[1][3] This can cause rapid necrotic cell death or G2 cell cycle arrest that mimics apoptosis morphologically but lacks the biochemical signature of caspase cascades. Action:

• Titrate down.[1][4] Determine the EC50 for your specific cell line (typically 0.1–0.5 µM).

• Check cell cycle profiles.[1][5] A-674563 causes a distinct G2/M arrest due to the combined Akt1/CDK2 inhibition [2].

Q3: How do I maintain inhibition over a 72-hour assay?

Diagnosis: Compound stability vs. Media depletion.[1] Technical Insight: While A-674563 is chemically stable in DMSO, its effective concentration in media drops due to cellular metabolism and protein binding.[1] Action: For assays >48 hours, perform a "spike-in" replenishment. Replace 50% of the media with fresh media containing the inhibitor every 24 hours to maintain steady-state inhibition without inducing fluid-change stress.[1]

Part 3: Visualization of Signaling & Workflow

Diagram 1: The Mechanism of Action & Feedback Loop

Caption: A-674563 blocks Akt kinase activity (inhibiting survival signals to MDM2/GSK3) but can induce p-Akt hyperphosphorylation via feedback loop release.[1]

Diagram 2: Optimized Experimental Workflow

Caption: Step-by-step timeline for validating A-674563 efficacy, distinguishing early signaling checks from late phenotypic readouts.

Part 4: Validated Experimental Protocols

Protocol A: Target Engagement Verification (Western Blot)

Use this to confirm the drug is active before running long-term apoptosis assays.[1]

• Seed Cells: Plate cells at 70% confluence in 6-well plates.

• Starvation (Optional but Recommended): Serum starve (0.1% FBS) for 4 hours to reduce basal Akt noise.

• Treatment: Add A-674563 (0.1, 0.5, 1.0 µM) for 2 hours .

  • Control: DMSO (Vehicle).[1]

• Lysis: Lyse in RIPA buffer containing Protease/Phosphatase inhibitors.

• Detection:

  • Primary Antibody: Anti-p-GSK3β (Ser9) or Anti-p-PRAS40 (Thr246).[1]

  • Negative Control Antibody: Anti-p-Akt (Ser473) — Expect this to remain high or increase.[1]

Protocol B: Kinetic Caspase-3/7 Activation Assay

Optimized for detecting the onset of apoptosis.[1]

• Format: 96-well white-walled plate (for luminescence).

• Seeding: 5,000–10,000 cells/well.[1] Allow attachment overnight.

• Treatment: Treat with A-674563 (EC50 concentration) for 0, 4, 8, 12, and 24 hours .

  • Note: Stagger drug addition so all wells are read simultaneously.

• Readout: Add Caspase-Glo® (or equivalent DEVD-substrate reagent).[1] Incubate 30 mins at RT.

• Analysis: Plot Relative Light Units (RLU) vs. Time. Peak activity usually occurs between 6–12 hours.[1]

Part 5: References

• Luo, Y., Shoemaker, A. R., Liu, X., et al. (2005).[1] Potent and selective inhibitors of Akt kinases slow the progress of tumors in vivo.[3][4][5][6] Molecular Cancer Therapeutics, 4(6), 977-986.[1][3][4][5] [1]

• Chorner, P. M., & Moorehead, R. A. (2018).[1][7] A-674563, a putative AKT1 inhibitor that also suppresses CDK2 activity, inhibits human NSCLC cell growth more effectively than the pan-AKT inhibitor, MK-2206.[1][7][8][9] PLOS ONE, 13(2), e0193344.[1][8] [1][8][9]

• BenchChem Technical Support. (2025). Avoiding off-target effects of Akt inhibitors: Optimization Guide. [1]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. cancer-research-network.com [cancer-research-network.com]
• 6. aacrjournals.org [aacrjournals.org]
• 7. plos.figshare.com [plos.figshare.com]
• 8. A-674563, a putative AKT1 inhibitor that also suppresses CDK2 activity, inhibits human NSCLC cell growth more effectively than the pan-AKT inhibitor, MK-2206 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A-674563, a putative AKT1 inhibitor that also suppresses CDK2 activity, inhibits human NSCLC cell growth more effectively than the pan-AKT inhibitor, MK-2206 | PLOS One [journals.plos.org]

Technical Support Center: Resolving A-674563 Hydrochloride Solubility

Subject: Troubleshooting A-674563 HCl Precipitation in Saline/PBS Compound ID: A-674563 (Hydrochloride) | CAS: 552325-73-2 (Free base) / 2070009-66-2 (HCl salt) Class: Akt1 Inhibitor (ATP-competitive)[1]

Introduction: The "Saline Crash" Phenomenon

You are likely reading this because you successfully dissolved A-674563 Hydrochloride in water or DMSO, but upon adding it to physiological saline (0.9% NaCl) or PBS, the solution turned cloudy or precipitated immediately.

This is a known physicochemical issue. While A-674563 HCl is water-soluble (approx. 10–25 mg/mL in pure water), it is highly sensitive to ionic strength.[1] The high concentration of chloride ions (

) in saline suppresses the dissociation of the hydrochloride salt via the Common Ion Effect , forcing the equilibrium back toward the undissociated, hydrophobic form.[1]

This guide provides the validated formulation protocols to bypass this limitation for in vivo and cellular applications.

Module 1: The Chemistry of the Crash

To solve the problem, we must understand the equilibrium failure.[1]

The Mechanism

A-674563 HCl exists in equilibrium:

[1]

In pure water, the

concentration is low, allowing the drug to dissolve.[1] In saline, .[1] This excess chloride shifts the equilibrium to the right (Le Chatelier's principle), causing the "salting out" effect.[1]

Visualizing the Failure Point

Figure 1: The mechanism of precipitation when introducing the hydrochloride salt into a high-chloride environment.

Module 2: Proven Formulation Protocols

CRITICAL WARNING: The order of addition is non-negotiable. Reversing steps will permanently crash the solution.[1]

Protocol A: The "Golden Standard" Cosolvent System (Clear Solution)

Best for: IP Injection, IV Injection Target Concentration:[1] 2.0 mg/mL Stability:[1] Prepare fresh immediately before dosing.[1][2]

The Formula (v/v):

Component	Percentage	Function
1. DMSO (Anhydrous)	10%	Primary Solubilizer
2.[1] PEG300 or PEG400	40%	Interface Stabilizer
3.[1] Tween 80	5%	Surfactant (Prevents aggregation)

| 4.[1] Saline (0.9% NaCl) | 45% | Bulk Vehicle |[1][2]

Step-by-Step Procedure:

• Weighing: Weigh the necessary amount of A-674563 HCl.

• Step 1 (DMSO): Dissolve the powder completely in the calculated volume of 10% of the total volume using pure DMSO.[1] Vortex until crystal clear.[1]

  • Checkpoint: If not clear here, do not proceed. Sonicate briefly.[1]

• Step 2 (PEG): Slowly add 40% volume of PEG300/400 to the DMSO solution. Vortex thoroughly.

• Step 3 (Tween): Add 5% volume of Tween 80. Vortex until homogenous.[1]

• Step 4 (Saline): Slowly add 45% warm saline (37°C) while vortexing.

  • Why warm? Reduces the shock of the polarity shift.[1]

Protocol B: The Cyclodextrin System (Suspension/Solution)

Best for: Oral Gavage (PO), Sensitive IP models Target Concentration:[1] Up to 5.0 mg/mL[1][3][4]

The Formula:

• 10% DMSO [1][2][5][6]

• 90% (20% SBE-β-CD in Saline)

Procedure:

• Prepare a 20% w/v SBE-β-CD (Sulfobutyl ether-beta-cyclodextrin, e.g., Captisol) solution in saline.[1] Ensure the CD is fully dissolved first.[1]

• Dissolve A-674563 HCl in DMSO (10% of final volume).

• Slowly add the SBE-β-CD solution to the DMSO stock while vortexing.[1]

  • Note: This may form a fine suspension.[1] This is acceptable for oral gavage or IP if the particle size is small and uniform.[1]

Module 3: Workflow Visualization

Use this decision tree to ensure you are following the correct physical mixing order.

Figure 2: The critical order of addition for the Cosolvent System (Protocol A).

Module 4: Troubleshooting FAQ

Q1: The solution was clear in DMSO, but turned cloudy immediately upon adding Saline. Why? A: You likely skipped the PEG/Tween buffering steps or added the saline too fast.[1] The "shock" of high polarity and chloride ions caused immediate crashing.[1] You must "shield" the hydrophobic molecules with PEG and Tween before the saline touches them.[1]

Q2: Can I use PBS instead of Saline? A: Yes, but PBS has similar ionic strength and chloride content to saline. The same precipitation risks apply.[1] Protocol A works for both PBS and Saline.[1]

Q3: Can I acidify the saline to keep it dissolved? A: While lowering pH generally helps dissolve bases, A-674563 is already an HCl salt.[1] Further acidification (pH < 4) might cause tolerability issues in animals (acidosis/pain at injection site).[1] The cosolvent method is safer for animal welfare.[1]

Q4: My DMSO stock is frozen. Can I heat it? A: Yes. A-674563 is chemically stable.[1][7] You can warm the DMSO stock to 37°C to ensure complete dissolution before starting the formulation. Do not heat the final formulation above 40°C for extended periods.

Q5: How long can I store the formulated solution? A: Do not store it. This formulation is a kinetic solution, not a thermodynamic one. It is designed to stay stable for the duration of the dosing (1–4 hours).[1] Over 24 hours, the drug may slowly crystallize out of the PEG/Tween matrix.[1] Prepare fresh daily.

References

• Selleck Chemicals. A-674563 HCl Product Data & Solubility Protocol. Retrieved from

• Cayman Chemical. A-674563 Product Insert & Solubility Data. Retrieved from [1]

• MedChemExpress (MCE). A-674563 Hydrochloride Formulation Guide. Retrieved from [1]

• Luo, Y., et al. (2005). "Potent and selective inhibitors of Akt kinases slow the progress of tumors in vivo."[1] Molecular Cancer Therapeutics.[1] (Foundational paper for in vivo dosing ranges).

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. lifetechindia.com [lifetechindia.com]
• 6. researchgate.net [researchgate.net]
• 7. Optimization of the Solvent and In Vivo Administration Route of Auranofin in a Syngeneic Non-Small Cell Lung Cancer and Glioblastoma Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: A-674563 Hydrochloride In Vivo Optimization

Ticket ID: #AKT-TOX-001 Status: Open Assigned Specialist: Senior Application Scientist, In Vivo Pharmacology

Executive Summary: The Toxicity/Efficacy Trade-off

A-674563 is a potent, ATP-competitive Akt1 inhibitor (

= 11 nM).[1] However, its utility in in vivo models is frequently compromised by a narrow therapeutic index. Users often report sudden mortality, severe weight loss (>15%), and hyperglycemia.

Root Cause Analysis:

• On-Target Toxicity: Systemic Akt inhibition disrupts insulin signaling, causing acute hyperglycemia and hyperinsulinemia.

• Off-Target Toxicity: A-674563 has significant activity against PKA (

  = 16 nM) and CDK2 ( = 46 nM).[1] High plasma peaks ( ) drive these off-target effects.

• Vehicle Toxicity: Researchers often use high percentages of DMSO or PEG to solubilize the hydrochloride salt, causing peritonitis (IP) or gastrointestinal distress (PO).

Module 1: Formulation & Solubility (The "Gentle" Approach)

User Issue: "My mice are losing weight rapidly even before the tumor shrinks. I am using 10% DMSO + 40% PEG300."

Diagnosis: Your vehicle is likely contributing to the toxicity. High concentrations of PEG300 and DMSO are irritating to the gut mucosa (PO) and cause inflammation in the peritoneal cavity (IP).

Optimized Formulation Protocols

A-674563 is a hydrochloride salt.[2][3] It does not require aggressive organic solvents if the pH and complexing agents are managed correctly.

Formulation Type	Composition (Recommended)	Route	Toxicity Risk	Stability
Standard Suspension (Preferred)	0.5% CMC-Na + 0.1% Tween-80 in water	PO	Low	High (Suspension)
Solubilized (Advanced)	20% SBE-β-CD (Captisol) in Saline (pH 4-5)	IP / PO	Very Low	Moderate (Clear Solution)
Aggressive Solvent (Avoid)	10% DMSO + 40% PEG300 + 5% Tween-80	IP / PO	High	High (Clear Solution)

Protocol A: Preparation of SBE-β-CD Formulation (Sparing Strategy)

This formulation encapsulates the drug, reducing local tissue irritation and blunting the

spike.

• Vehicle Prep: Dissolve 20g of Sulfobutyl ether-beta-cyclodextrin (SBE-β-CD) in 100 mL of 0.9% Saline. Filter sterilize (0.22 µm).

• Drug Addition: Weigh A-674563 HCl. Add slowly to the vehicle while vortexing.

• Sonication: Sonicate at 40°C for 20 minutes.

• pH Adjustment: The HCl salt may lower pH. Adjust to pH 4.5–5.0 using 1N NaOH if necessary. Do not neutralize completely (pH 7) as precipitation may occur.

Module 2: Dosing Strategy & Schedule

User Issue: "I am dosing 100 mg/kg daily, and mice are dying by Day 5."

Diagnosis: 100 mg/kg q.d. is near the Maximum Tolerated Dose (MTD) and hits the "glucose ceiling." Continuous suppression of Akt/PKA allows no recovery time for normal tissues.

Recommended Dosing Regimens

Parameter	High Risk (Avoid)	Optimized (Recommended)	Mechanism of Benefit
Dose	100 mg/kg QD	20–40 mg/kg BID	BID dosing maintains for efficacy without the toxic spikes of a high single dose.
Schedule	Daily (Continuous)	5 Days On / 2 Days Off	"Holiday" allows recovery of insulin sensitivity and gut mucosa.
Combination	Concurrent start	Staggered	If combining with chemo (e.g., Paclitaxel), start A-674563 after tumor establishment to minimize cumulative toxicity.

Module 3: Managing Hyperglycemia (On-Target Toxicity)

User Issue: "Blood glucose levels are spiking >300 mg/dL after dosing."

Diagnosis: Akt inhibition blocks insulin-stimulated glucose uptake (GLUT4 translocation) and promotes hepatic gluconeogenesis (via FOXO1). This is a class effect.

The "Glucose Clamp" Protocol

Do not treat the hyperglycemia with insulin (this fights the drug mechanism). Instead, manage the substrate.

• Dietary Restriction:

  • Fast mice for 4 hours prior to dosing.

  • Consider a Ketogenic Diet (Low Carb) during the study. This reduces the reliance on insulin-Akt signaling for metabolism.

• Pharmacological Support:

  • Metformin (200 mg/kg in drinking water): Reduces hepatic gluconeogenesis.

  • SGLT2 Inhibitors (e.g., Dapagliflozin): Promotes renal glucose excretion, lowering blood sugar independent of insulin/Akt.

Module 4: Troubleshooting Logic & Mechanism

Visual 1: Toxicity Troubleshooting Flowchart

Caption: Step-by-step logic to isolate the source of toxicity (Vehicle vs. Metabolic vs. Dosage).

Visual 2: Mechanism of Action & Toxicity

Caption: Mechanistic pathway showing how A-674563 drives both tumor suppression and metabolic toxicity via Akt/PKA inhibition.

References

• Luo, Y., et al. (2005). "Potent and selective inhibitors of Akt kinases slow the progress of tumors in vivo." Molecular Cancer Therapeutics, 4(6), 977-986.

  • Establishes the efficacy dose (40 mg/kg) and the hyperglycemic side effects.

• MedChemExpress. "A-674563 Product Monograph & Solubility Data."

  • Provides solubility data and vehicle recommend

• Bhetre, A., et al. (2022). "Characterization, management, and risk factors of hyperglycemia during PI3K or AKT inhibitor treatment." Cancer Medicine, 11(9), 1931-1939.

  • Supports the use of Metformin and SGLT2 inhibitors for managing Akt-inhibitor induced hyperglycemia.[4][5]

• Cayman Chemical. "A-674563 Technical Data Sheet."

  • Confirms kinase selectivity profile (Akt1 vs PKA/CDK2).

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Characterization, management, and risk factors of hyperglycemia during PI3K or AKT inhibitor treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pharmacytimes.org [pharmacytimes.org]

Reference Data & Comparative Studies

Comparative Efficacy Guide: A-674563 Hydrochloride vs. A-443654

Executive Summary

Verdict: The choice between A-443654 and A-674563 represents a classic trade-off between biochemical potency and pharmacokinetic utility .

• A-443654 is the superior "probe" compound for in vitro biochemical characterization. It is a picomolar-potency pan-Akt inhibitor with high selectivity against PKA.[1] However, its lack of oral bioavailability and narrow therapeutic index limit its use in complex animal models.

• A-674563 is the pragmatic choice for in vivo efficacy studies. It is orally bioavailable and effective in xenograft models.[2][3][4][5] However, researchers must control for its "dirty" profile; it possesses significant off-target activity against PKA and CDK2 , which can confound data interpretation if not validated by downstream biomarkers.

Mechanistic Profile & Chemical Biology[1][6]

Both compounds function as ATP-competitive, reversible inhibitors of the Akt (Protein Kinase B) signaling node.[4][5][6] They bind to the ATP-binding pocket of the kinase domain, preventing the phosphorylation of downstream substrates.

Structural Evolution

• A-443654 (Parent): An indazole-pyridine based inhibitor.[5][7][8][9] The indazole ring forms critical hydrogen bonds with the hinge region of the kinase.

• A-674563 (Derivative): Developed to solve the poor bioavailability of A-443654. The indole moiety of the parent compound was replaced with a phenyl moiety .[4][5][6][10] This modification granted oral bioavailability but reduced the binding affinity (potency) and compromised the selectivity window against PKA.[10]

The "Akt Hyperphosphorylation" Paradox

Crucial Experimental Insight: Users of either inhibitor will observe a paradoxical increase in Akt phosphorylation at Ser473 and Thr308 upon treatment.[6]

• Mechanism: Inhibition of Akt relieves the negative feedback loop on upstream RTKs (like IGF-1R) and PI3K. While the inhibitor locks Akt in an inactive conformation (preventing substrate phosphorylation), the upstream kinases (PDK1, mTORC2) continue to phosphorylate the inhibited Akt protein.

• Validation: Do not use p-Akt levels as a readout for inhibition. You must measure the phosphorylation status of downstream substrates (e.g., p-GSK3β , p-PRAS40 , or p-S6K ) to verify efficacy.

Comparative Potency & Selectivity Data[5][7][12]

Table 1: Primary Target Potency (Ki / IC50)

Target	A-443654 (Picomolar Potency)	A-674563 (Nanomolar Potency)
Akt1	0.16 nM (160 pM)	11 nM
Akt2	~0.16 nM	~11 nM
Akt3	~0.16 nM	~11 nM
Mechanism	ATP-Competitive	ATP-Competitive

Table 2: Critical Off-Target Selectivity

Note the erosion of selectivity in A-674563, particularly regarding PKA and CDK2.

Off-Target Kinase	A-443654 (Ki)	A-674563 (Ki)	Selectivity Ratio (Akt vs. Off-Target)
PKA	6.3 nM	16 nM	A-443654 is ~40x selective ; A-674563 is nearly equipotent (1.5x).
CDK2	24 nM	46 nM	A-674563 has poor selectivity (~4x).
GSK-3β	41 nM	110 nM	Moderate selectivity for both.
PKCδ	33 nM	360 nM	A-674563 is more selective against PKC isoforms.

Analyst Note: If your study involves cell cycle regulation, A-674563's inhibition of CDK2 (Ki=46 nM) acts as a confounding variable. You must use a specific CDK2 inhibitor control or A-443654 to distinguish Akt-driven effects from CDK-driven effects.

Functional Efficacy & Application Guide

In Vitro (Cellular)[1][4][11][12]

• A-443654: Induces G2/M arrest and apoptosis.[10] Highly effective at blocking p-GSK3β.

  • Usage: Best for validating Akt dependence in a new cell line due to its high specificity.

• A-674563: Also induces G2 arrest and apoptosis but requires higher concentrations (EC50 ~0.4 µM in MiaPaCa-2 cells).

  • Usage: Suitable for general screening, but results should be cross-referenced with PKA inhibition controls (e.g., H-89).

In Vivo (Animal Models)[2][4][8][11][12]

• A-443654:

  • Route: Subcutaneous (SC) only. Not orally active.

  • Toxicity:[1][8]High. Causes severe hyperglycemia and hyperinsulinemia (metabolic toxicity) due to pan-Akt inhibition mimicking insulin resistance. Narrow therapeutic window.[6][8]

• A-674563:

  • Route:Oral (PO) .

  • Dosing: Typically 20–40 mg/kg/day (often BID).

  • Efficacy: Slows tumor growth (cytostatic) rather than inducing regression (cytotoxic) as a monotherapy. Significantly enhances efficacy of chemotherapies like Paclitaxel .[2]

  • Toxicity:[1][4][8] Metabolic side effects (insulin spike) are present but generally more manageable than A-443654.

Visualizing the Signaling Architecture

The following diagram maps the intervention points of both inhibitors and highlights the critical feedback loops and off-target risks (PKA/CDK2) discussed above.

Caption: Comparative mechanism of action showing A-674563's broader off-target profile (PKA/CDK2) vs. A-443654's potency.

Validated Experimental Protocols

A. Solubility & Reconstitution

• A-443654:

  • Solvent: DMSO (up to 90 mg/mL).[11]

  • Storage: Aliquot and store at -80°C. Avoid freeze-thaw cycles.

• A-674563:

  • Solvent: DMSO (up to 100 mM) or Water (limited solubility, often requires acid).

  • In Vivo Vehicle: 5% Dextrose or 0.2% HPMC (Hydroxypropyl methylcellulose).

B. Cellular Efficacy Assay (Western Blot)

Objective: Verify Akt pathway inhibition while controlling for feedback loop activation.

• Cell Seeding: Seed cells (e.g., MiaPaCa-2 or U87MG) at 70% confluence.

• Starvation (Optional but Recommended): Serum starve for 4-12 hours to reduce basal noise.

• Treatment:

  • Group A: DMSO Control.

  • Group B: A-443654 (Titration: 1 nM, 10 nM, 100 nM).

  • Group C: A-674563 (Titration: 0.1 µM, 1 µM, 10 µM).

  • Timepoint: 2 hours (for phosphorylation readout) and 48 hours (for viability).[6]

• Lysis: Use RIPA buffer supplemented with Phosphatase Inhibitor Cocktails (PhosSTOP) . Critical: Akt phosphorylation is labile.

• Immunoblot Targets:

  • p-Akt (S473/T308): Expect INCREASE (Feedback loop artifact).

  • p-GSK3β (Ser9): Expect DECREASE (Primary efficacy readout).

  • p-S6 Ribosomal Protein: Expect DECREASE (mTORC1 downstream readout).

  • Total Akt/GSK3/S6: Loading controls.

C. In Vivo Efficacy (Xenograft Model)

Compound Selection: A-674563 (due to oral bioavailability).[4][5]

• Tumor Model: Subcutaneous implant of PC-3 (Prostate) or U87MG (Glioblastoma) cells in SCID mice.

• Dosing Regimen:

  • Start treatment when tumors reach ~200 mm³.

  • Dose: 40 mg/kg A-674563, PO (Oral Gavage), BID (Twice daily).[2]

  • Combination: Co-administer with Paclitaxel (15 mg/kg, IP, q2d) for synergistic effect.

• Monitoring: Measure tumor volume every 3 days.

• Metabolic Watch: Monitor blood glucose levels 1-hour post-dose weekly. A-674563 will cause transient hyperglycemia; persistent hyperglycemia >250 mg/dL may require dose reduction.

References

• Luo, Y., et al. (2005). "Potent and selective inhibitors of Akt kinases slow the progress of tumors in vivo."[3][6][8] Molecular Cancer Therapeutics.[5]

  • Key Data: Establishes A-443654 potency (Ki=160 pM) and A-674563 oral efficacy.

• Chorner, P. M., & Moorehead, R. A. (2018). "A-674563, a putative AKT1 inhibitor that also suppresses CDK2 activity, inhibits human NSCLC cell growth more effectively than the pan-AKT inhibitor, MK-2206."[12] PLOS ONE.

  • Key Data: details the off-target CDK2 inhibition of A-674563 and its superior efficacy in specific lung cancer lines.

• Han, E. K., et al. (2007). "Akt inhibitor A-443654 interferes with mitotic progression by regulating Aurora A kinase expression." Cancer Research.[13]

  • Key Data: Mechanistic insight into A-443654's effect on cell cycle and mitosis.[14]

• Selleck Chemicals. "A-674563 HCl Datasheet & Kinase Profile."

  • Key Data: Comprehensive kinase selectivity tables (PKA, PKC, CDK2).[15]

• MedChemExpress. "A-443654 Product Information."

  • Key Data: Physical properties and solubility protocols.[11]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. spandidos-publications.com [spandidos-publications.com]
• 5. Akt inhibitors in cancer treatment: The long journey from drug discovery to clinical use (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. researchgate.net [researchgate.net]
• 8. Potent and selective inhibitors of Akt kinases slow the progress of tumors in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. selleckchem.com [selleckchem.com]
• 11. vareum.com [vareum.com]
• 12. A-674563, a putative AKT1 inhibitor that also suppresses CDK2 activity, inhibits human NSCLC cell growth more effectively than the pan-AKT inhibitor, MK-2206 | PLOS One [journals.plos.org]
• 13. adooq.com [adooq.com]
• 14. Akt Inhibitor A-443654 Interferes with Mitotic Progression by Regulating Aurora A Kinase Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A-443654 | pan-Akt inhibitor | TargetMol [targetmol.com]

A Comparative Guide to the Effects of A-674563 Hydrochloride on Akt Phosphorylation: A Tale of Two Sites

For researchers navigating the intricate landscape of cell signaling, the phosphatidylinositol 3-kinase (PI3K)/Akt pathway stands as a central hub governing cellular growth, proliferation, and survival. Its dysregulation is a hallmark of numerous diseases, making it a prime target for therapeutic intervention. Within this pathway, the serine/threonine kinase Akt (also known as protein kinase B) is a critical node, and its activation is a finely tuned process requiring phosphorylation at two key residues: Threonine 308 (Thr308) in the activation loop and Serine 473 (Ser473) in the hydrophobic motif. This guide provides an in-depth comparison of how A-674563 hydrochloride, a potent Akt1 inhibitor, uniquely modulates the phosphorylation of these two sites, presenting a paradoxical effect that stands in contrast to other well-known Akt inhibitors.

The Dichotomy of Akt Activation: Thr308 and Ser473

Full activation of Akt is a two-step process, each orchestrated by a distinct upstream kinase. Upon activation of receptor tyrosine kinases, PI3K generates phosphatidylinositol (3,4,5)-trisphosphate (PIP3), which recruits both Akt and phosphoinositide-dependent kinase 1 (PDK1) to the plasma membrane. This co-localization allows PDK1 to phosphorylate Akt at Thr308, leading to partial activation. For maximal activity, a second phosphorylation event is required at Ser473, a modification primarily mediated by the mechanistic target of rapamycin complex 2 (mTORC2). The differential regulation of these two sites allows for a nuanced control of Akt's downstream signaling.

Caption: A simplified diagram of the Akt signaling pathway, highlighting the sequential phosphorylation at Thr308 and Ser473 for full activation.

A-674563 Hydrochloride: An Akt1 Inhibitor with a Twist

A-674563 is an orally active and selective inhibitor of Akt1, with a reported Ki of 11 nM.[1] It functions as an ATP-competitive inhibitor, binding to the kinase domain and preventing the transfer of phosphate to downstream substrates.[2] Consequently, it has been shown to slow the proliferation of tumor cells and decrease the phosphorylation of downstream targets of Akt, such as GSK3 and MDM2.[1][3]

However, a fascinating and counterintuitive observation has been made regarding the effect of A-674563 on Akt's own phosphorylation status. In a notable study, treatment of non-small cell lung cancer (NSCLC) cell lines with A-674563 led to a surprising increase in the phosphorylation of Akt at both Ser473 and Thr308.[4][5] This stands in stark contrast to the expected outcome of inhibiting a kinase, which would typically lead to a decrease in its phosphorylated, active form.

The Paradoxical Phosphorylation: A Comparative Look with MK-2206

To fully appreciate the unusual behavior of A-674563, a comparison with a well-characterized allosteric pan-Akt inhibitor, MK-2206, is illuminating. MK-2206 effectively suppresses Akt signaling by preventing its translocation to the plasma membrane, thereby inhibiting its activation.[6] As expected, treatment with MK-2206 results in a marked decrease in the phosphorylation of Akt at both Ser473 and Thr308.[4][5]

The table below summarizes the contrasting effects of these two inhibitors on Akt phosphorylation, based on Western blot analyses from published literature.[4][5] While specific densitometry data was not available for a direct numerical comparison, the visual evidence from these studies is compelling.

Inhibitor	Target	Mechanism	Effect on p-Akt (Ser473)	Effect on p-Akt (Thr308)
A-674563 HCl	Akt1 (selective)	ATP-competitive	Increased	Increased
MK-2206	Akt (pan-inhibitor)	Allosteric	Decreased	Decreased

Data Presentation: This table provides a clear, at-a-glance comparison of the opposing effects of A-674563 and MK-2206 on the phosphorylation of Akt at its two key activation sites. The data is synthesized from findings reported in peer-reviewed literature.[4][5]

Unraveling the Paradox: Potential Mechanisms

The unexpected increase in Akt phosphorylation upon A-674563 treatment suggests the involvement of complex cellular feedback mechanisms and potential off-target effects. Two primary hypotheses can be considered:

• Relief of Negative Feedback Loops: The PI3K/Akt pathway is subject to intricate negative feedback regulation. For instance, activated Akt can lead to the inhibition of upstream receptor tyrosine kinases (RTKs).[7][8] By inhibiting Akt1, A-674563 may disrupt these feedback loops, leading to the hyperactivation of upstream kinases like PDK1 and mTORC2, which in turn would lead to increased phosphorylation of the remaining Akt pool.

• Off-Target Effects on CDK2: A-674563 has been shown to have off-target activity against Cyclin-Dependent Kinase 2 (CDK2).[3][9] There is growing evidence of significant crosstalk between the CDK2 and Akt signaling pathways.[8][10] Some studies suggest that CDK2 can directly phosphorylate Akt, and inhibition of CDK2 could lead to a compensatory upregulation of Akt phosphorylation through other mechanisms.[7][11] The observation that A-674563's efficacy in reducing NSCLC cell survival is more pronounced in cell lines with higher CDK2 expression lends support to this hypothesis.[4][12]

Caption: A diagram illustrating the dual effects of A-674563: direct inhibition of Akt1's kinase activity and the paradoxical increase in its phosphorylation, potentially through feedback loop disruption and off-target CDK2 inhibition.

Experimental Protocols

To enable researchers to independently verify and build upon these findings, we provide detailed protocols for key experiments.

Western Blotting for Phospho-Akt (Ser473 and Thr308)

This protocol outlines the essential steps for detecting the phosphorylation status of Akt in response to inhibitor treatment.

1. Cell Culture and Treatment:

• Seed cells (e.g., A549 or other relevant cell lines) in 6-well plates and grow to 70-80% confluency.

• Serum-starve the cells for 12-16 hours to reduce basal Akt phosphorylation.

• Treat cells with A-674563 hydrochloride (e.g., 0.1-1 µM), MK-2206 (e.g., 1 µM as a control), or vehicle (DMSO) for the desired time points (e.g., 1, 2, 4, 8 hours).

2. Cell Lysis:

• Wash cells twice with ice-cold PBS.

• Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Scrape the cells and collect the lysate.

• Centrifuge at 14,000 rpm for 15 minutes at 4°C to pellet cell debris.

• Collect the supernatant containing the protein extract.

3. Protein Quantification:

• Determine the protein concentration of each lysate using a BCA protein assay.

4. SDS-PAGE and Western Blotting:

• Load equal amounts of protein (20-30 µg) per lane onto a 10% SDS-polyacrylamide gel.

• Separate proteins by electrophoresis.

• Transfer proteins to a PVDF membrane.

• Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane overnight at 4°C with primary antibodies against:

  • Phospho-Akt (Ser473)

  • Phospho-Akt (Thr308)

  • Total Akt

  • β-actin (as a loading control)

• Wash the membrane three times with TBST.

• Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

5. Densitometry Analysis:

• Quantify the band intensities using image analysis software (e.g., ImageJ).

• Normalize the phospho-Akt signals to the total Akt signal to account for any changes in total protein levels.

Cell Viability Assay (WST-1)

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.

1. Cell Seeding:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

2. Compound Treatment:

• Treat cells with a serial dilution of A-674563 hydrochloride or the comparator compound. Include a vehicle control (DMSO).

3. Incubation:

• Incubate the plate for 24-72 hours at 37°C in a humidified incubator.

4. WST-1 Reagent Addition:

• Add 10 µL of WST-1 reagent to each well.

• Incubate for 1-4 hours at 37°C, or until a sufficient color change is observed.

5. Absorbance Measurement:

• Gently shake the plate for 1 minute.

• Measure the absorbance at 450 nm using a microplate reader. Use a reference wavelength of 620-650 nm to subtract background.

6. Data Analysis:

• Calculate the percentage of cell viability relative to the vehicle-treated control cells.

• Plot the results to determine the IC50 value of the compound.

Conclusion and Future Directions

The paradoxical increase in Akt phosphorylation at both Ser473 and Thr308 in response to the Akt1 inhibitor A-674563 hydrochloride presents a compelling case study in the complexity of cellular signaling. This phenomenon underscores the importance of not only assessing the direct inhibitory effect of a compound but also understanding its broader impact on the intricate network of feedback loops and potential off-target interactions. For researchers in drug development, this highlights the necessity of a multi-faceted approach to characterizing kinase inhibitors, looking beyond the immediate downstream targets to the adaptive responses of the cell.

Future investigations should focus on definitively elucidating the precise mechanisms behind this paradoxical phosphorylation. Quantitative proteomics and phosphoproteomics could provide a more comprehensive view of the signaling rewiring that occurs upon A-674563 treatment. Furthermore, exploring the interplay between Akt1 inhibition and CDK2 activity in a wider range of cellular contexts will be crucial for fully understanding the therapeutic potential and limitations of compounds like A-674563. This deeper understanding will ultimately pave the way for the rational design of more effective and selective cancer therapies targeting the PI3K/Akt pathway.

References

• Hirai, H., et al. (2010). MK-2206, an Allosteric Akt Inhibitor, Enhances the Antitumor Efficacy of Conventional Chemotherapeutic Agents In Vitro and In Vivo. Molecular Cancer Therapeutics, 9(7), 1956-1967. [Link]

• Luo, Y., et al. (2005). Potent and selective inhibitors of Akt kinases slow the progress of tumors in vivo. Molecular Cancer Therapeutics, 4(6), 977-986. [Link]

• Chorner, P. M., & Moorehead, R. A. (2018). A-674563, a putative AKT1 inhibitor that also suppresses CDK2 activity, inhibits human NSCLC cell growth more effectively than the pan-AKT inhibitor, MK-2206. PLOS ONE, 13(2), e0193344. [Link]

• Ruzzene, M., & Marmiroli, S. (2017). Cross-talk between the CK2 and AKT signaling pathways in cancer. Journal of Biological Inorganic Chemistry, 22(5), 769-778. [Link]

• Maddika, S., et al. (2008). Akt-mediated phosphorylation of CDK2 regulates its dual role in cell cycle progression and apoptosis. Journal of Cell Science, 121(Pt 7), 979-991. [Link]

• Chandarlapaty, S., et al. (2011). AKT inhibition relieves feedback suppression of receptor tyrosine kinase expression and activity. Cancer Cell, 19(1), 58-71. [Link]

• Rozengurt, E., et al. (2014). Suppression of feedback loops mediated by PI3K/mTOR induces multiple over-activation of compensatory pathways: an unintended consequence leading to drug resistance. Oncotarget, 5(10), 2794-2806. [Link]

• Liu, P., et al. (2014). Cell-cycle-regulated activation of Akt kinase by phosphorylation at its carboxyl terminus. Nature, 508(7497), 541-545. [Link]

• Gibb, W. J., et al. (2017). Abstract 151: Inhibition of AKT-1 for the treatment of human non-small cell lung cancer (NSCLC) in-vitro. Cancer Research, 77(13 Supplement), 151-151. [Link]

• Chorner, P. M., & Moorehead, R. A. (2018). A-674563, a putative AKT1 inhibitor that also suppresses CDK2 activity, inhibits human NSCLC cell growth more effectively than the pan-AKT inhibitor, MK-2206. PLOS ONE, 13(2), e0193344. [Link]

• An, F., et al. (2014). AKT goes cycling. Oncoscience, 1(10), 634-635. [Link]

• Creative Bioarray. WST-1 Assay Protocol for Cell Proliferation and Viability. [Link]

• Chorner, P. M., & Moorehead, R. A. (2018). A-674563, a putative AKT1 inhibitor that also suppresses CDK2 activity, inhibits human NSCLC cell growth more effectively than the pan-AKT inhibitor, MK-2206. Figshare. [Link]

Sources

• 1. WST-1 Assay: principles, protocol &amp; best practices for cell viability | Abcam [abcam.com]
• 2. creative-bioarray.com [creative-bioarray.com]
• 3. A-674563, a putative AKT1 inhibitor that also suppresses CDK2 activity, inhibits human NSCLC cell growth more effectively than the pan-AKT inhibitor, MK-2206 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A-674563, a putative AKT1 inhibitor that also suppresses CDK2 activity, inhibits human NSCLC cell growth more effectively than the pan-AKT inhibitor, MK-2206 | PLOS One [journals.plos.org]
• 5. researchgate.net [researchgate.net]
• 6. materialneutral.info [materialneutral.info]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Akt-mediated phosphorylation of CDK2 regulates its dual role in cell cycle progression and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. plos.figshare.com [plos.figshare.com]
• 10. Cross-talk between the CK2 and AKT signaling pathways in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. AKT Goes Cycling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Synergistic Efficacy of A-674563 Hydrochloride with Chemotherapy: A Comparative Technical Guide

Executive Summary

A-674563 hydrochloride (CAS: 552325-73-2) is a potent, ATP-competitive Akt1 inhibitor (

= 11 nM) that distinguishes itself from pan-Akt inhibitors (e.g., MK-2206) through a unique polypharmacological profile. While primarily designed to target the PI3K/Akt survival axis, its secondary inhibition of PKA ( = 16 nM) and CDK2 ( = 46 nM) creates a "multi-node" blockade.

This guide analyzes the synergistic application of A-674563 with chemotherapeutic agents (Paclitaxel, Cisplatin) and targeted therapies (FLT3 inhibitors). Unlike "clean" Akt inhibitors that often fail to induce apoptosis as monotherapies due to compensatory feedback loops, A-674563’s off-target profile effectively prevents G2/M checkpoint recovery, making it a superior sensitizer in specific refractory phenotypes such as STK11-mutant NSCLC and FLT3-ITD+ AML.

Mechanistic Rationale: The "Multi-Node" Blockade

Chemoresistance often stems from the activation of the PI3K/Akt pathway, which inhibits apoptosis via phosphorylation of BAD, Caspase-9, and MDM2. However, pure Akt inhibition can lead to compensatory upregulation of other kinases.

A-674563 overcomes this via a dual mechanism:

• Primary Node (Akt1): Blocks survival signaling and re-sensitizes cells to cytotoxic stress.

• Secondary Node (CDK2/PKA): Prevents cell cycle repair during chemotherapy-induced DNA damage, forcing the cell into apoptosis rather than senescence.

Diagram 1: Mechanism of Synergistic Sensitization

Caption: A-674563 targets Akt1, CDK2, and PKA simultaneously, severing survival loops that typically rescue cells from chemotherapy-induced damage.

Comparative Analysis: A-674563 vs. Alternatives

In drug development, selecting the right probe is critical. While MK-2206 is the clinical standard for specificity, A-674563 is often the superior tool for efficacy in preclinical efficacy models due to its polypharmacology.

Table 1: Performance Benchmark (Akt Inhibitors)

Feature	A-674563	MK-2206	Perifosine
Primary Target	Akt1 (ATP-competitive)	Pan-Akt (Allosteric)	Akt (Lipid raft disruption)
Potency ( / )	11 nM (Akt1)	5–8 nM (Akt1/2)	M range (Low potency)
Secondary Targets	PKA, CDK2	None (Highly Selective)	MAPK, JNK
Synergy Mechanism	Apoptosis + G2 Arrest	Cytostasis (G1 Arrest)	Membrane modulation
Key Advantage	Superior in STK11-mutant NSCLC & AML	Cleanest profile for pathway dissection	Oral bioavailability
Key Limitation	Off-target toxicity (PKA)	Limited monotherapy efficacy	Gastrointestinal toxicity

Expert Insight: In STK11-mutant NSCLC cell lines (e.g., A549, A427), A-674563 demonstrates significantly higher potency than MK-2206.[1] The concomitant inhibition of CDK2 by A-674563 prevents the cells from escaping the G1 blockade, a common resistance route against pure Akt inhibitors.

Synergistic Efficacy Data

Case Study A: Paclitaxel in Prostate Cancer (PC-3 Xenografts)

• Challenge: PC-3 cells are PTEN-null, leading to constitutive Akt activation and intrinsic resistance to taxanes.

• Protocol:

  • Vehicle: Monotherapy showed negligible tumor growth inhibition.[2][3]

  • Combination: A-674563 (40 mg/kg/day, p.o.) + Paclitaxel (15 mg/kg/day).[4]

• Result: The combination significantly inhibited tumor growth compared to either agent alone.

• Mechanism: A-674563 blocked the Paclitaxel-induced feedback activation of Akt, while simultaneously inhibiting PKA, which modulates microtubule dynamics.

Case Study B: FLT3 Inhibitors in AML

• Context: FLT3-ITD+ AML often develops resistance to FLT3 inhibitors (e.g., Sorafenib) via cytokine-mediated Akt reactivation.

• Synergy: A-674563 acts as a dual inhibitor.[5] It binds FLT3-ITD (

  = 83 nM) and Akt.[5]

• Outcome: Restores sensitivity in resistant blasts by severing the FLT3-Akt signaling axis.

Experimental Protocols: Validating Synergy

To rigorously validate the synergistic effects of A-674563, researchers must calculate the Combination Index (CI) using the Chou-Talalay method.

Protocol 1: In Vitro Synergy Screening (Workflow)

Materials:

• Cell Lines: A549 (NSCLC), PC-3 (Prostate), or U937 (AML).

• Reagents: A-674563 (dissolved in DMSO, stock 10 mM), Chemotherapeutic agent (e.g., Cisplatin).

• Assay: CCK-8 or MTT.

Step-by-Step Methodology:

• Seeding: Plate cells (3,000–5,000 cells/well) in 96-well plates. Incubate for 24h.

• Single Agent Matrix: Treat cells with increasing concentrations of A-674563 (0, 0.1, 0.5, 1, 5, 10

  M) and Chemo (0.1–10 M) separately to establish .

• Combination Matrix: Treat with fixed ratios (e.g., 1:1 ratio of their respective

  s) or a checkerboard layout.

• Incubation: 72 hours at 37°C.

• Readout: Add CCK-8 reagent, incubate 2h, measure Absorbance at 450 nm.

• Analysis: Calculate Fraction Affected (

  ). Use CompuSyn software to generate CI values.

  • CI < 1: Synergism

  • CI = 1: Additive

  • CI > 1: Antagonism

Protocol 2: Mechanistic Validation (Western Blot)

To prove the mechanism is "on-target," you must assess specific phosphorylation sites.

• Lysate Preparation: Harvest cells 24h post-treatment. Use lysis buffer with phosphatase inhibitors (Na3VO4, NaF).

• Primary Antibodies:

  • p-Akt (S473): Marker for Akt activation (Expect: Decrease).

  • p-GSK3

    (S9): Downstream Akt target (Expect: Decrease).

  • Cleaved Caspase-3: Apoptosis marker (Expect: Significant Increase in Combo vs. Single).

  • p-CDK2 (T160): To verify off-target contribution (Expect: Decrease).

Diagram 2: Experimental Validation Workflow

Caption: Parallel workflow for quantitative synergy calculation (CI) and qualitative mechanistic verification (Western Blot).

Challenges and Limitations

• PKA Inhibition: The inhibition of PKA (

  = 16 nM) can lead to side effects in vivo, as PKA regulates cardiac contractility and glucose metabolism. Monitoring for hyperglycemia and cardiac anomalies is essential in animal models.

• Solubility: A-674563 is hydrophobic. For in vivo use, formulate in 5% DMSO + 95% Corn Oil or a cyclodextrin-based vehicle to ensure bioavailability.

References

• Luo, Y., et al. (2005).[4][2][3] "Potent and selective inhibitors of Akt kinases slow the progress of tumors in vivo."[4][2][5][6] Molecular Cancer Therapeutics.[3]

• Xu, L., et al. (2016).[2][3] "Concurrent targeting Akt and sphingosine kinase 1 by A-674563 in acute myeloid leukemia cells." Biochemical and Biophysical Research Communications.

• Ketzer, J., et al. (2018). "A-674563, a putative AKT1 inhibitor that also suppresses CDK2 activity, inhibits human NSCLC cell growth more effectively than the pan-AKT inhibitor, MK-2206."[7] PLOS ONE.

• Zhu, Q.S., et al. (2008).[2] "Soft tissue sarcoma cells are highly sensitive to AKT blockade: a role for p53-independent up-regulation of GADD45 alpha."[2] Cancer Research.

• Chou, T.C. (2010). "Drug combination studies and their synergy quantification using the Chou-Talalay method." Cancer Research.

Sources

• 1. A-674563, a putative AKT1 inhibitor that also suppresses CDK2 activity, inhibits human NSCLC cell growth more effectively than the pan-AKT inhibitor, MK-2206 | PLOS One [journals.plos.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cancer-research-network.com [cancer-research-network.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Dual inhibition of AKT/FLT3-ITD by A674563 overcomes FLT3 ligand-induced drug resistance in FLT3-ITD positive AML | Oncotarget [oncotarget.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. plos.figshare.com [plos.figshare.com]

A-674563 Hydrochloride: Benchmark Data &amp; Application Guide for Prostate Cancer Xenografts

[1]

Executive Summary

A-674563 hydrochloride is a potent, ATP-competitive Akt inhibitor with high selectivity for the Akt1 isoform (

nM).[1][2] While clinical development of first-generation Akt inhibitors has evolved toward more isoform-specific or allosteric molecules (e.g., MK-2206, Ipatasertib), A-674563 remains a critical benchmark tool compound in preclinical prostate cancer (PCa) research.[1]

Its primary utility lies in validating Akt1-driven survival signaling in PTEN-deficient models (such as PC-3).[1] Unlike allosteric inhibitors, A-674563 stabilizes the kinase in a hyper-phosphorylated but catalytically inactive state—a phenomenon that frequently confounds Western blot analysis if not properly anticipated.[1]

This guide provides objective benchmark data, mechanistic differentiation, and validated protocols for utilizing A-674563 in PCa xenograft models.[1]

Mechanistic Differentiation: The "Hyper-Phosphorylation" Artifact[1]

To interpret data correctly, researchers must distinguish between ATP-competitive inhibition (A-674563) and Allosteric inhibition (MK-2206).[1]

• MK-2206 (Allosteric): Binds the PH domain, preventing membrane translocation.[1] Result: Loss of p-Akt (T308/S473) signal.

• A-674563 (ATP-Competitive): Binds the active kinase domain.[1] This locks the protein in a conformation that protects T308/S473 from phosphatases. Result: Paradoxical increase in p-Akt signal, despite blockade of downstream signaling (e.g., p-GSK3\beta, p-PRAS40).

Visualization: Mechanism of Action Comparison[1][3]

Caption: A-674563 blocks downstream signaling while protecting Akt phosphorylation sites, contrasting with MK-2206 which prevents activation entirely.

Benchmark Data: Prostate Cancer Models

In Vitro Potency Profile

A-674563 is highly selective for Akt1 over Akt2/3, which is relevant for PC-3 cells (PTEN-null, high Akt activity).[1]

Target / Cell Line	Metric	Value	Notes
Akt1 (Cell-free)		11 nM	High potency; primary target.[1]
PKA		16 nM	Major off-target; monitor for cAMP-related side effects.[1]
CDK2		46 nM	Secondary off-target; contributes to G2/M arrest.[1]
PC-3 (PTEN-/-)	(Proliferation)	0.4 - 0.7 µM	Standard sensitivity range for PTEN-null lines.[1]
LNCaP (PTEN-/-)	(Proliferation)	~0.5 µM	Androgen-sensitive model.[1]

In Vivo Xenograft Efficacy (PC-3 Model)

The following data summarizes typical performance in subcutaneous PC-3 xenografts (SCID/Nude mice).

Treatment Group	Dose / Schedule	Tumor Growth Inhibition (TGI)	Outcome Description
Vehicle Control	BID, p.o.	0%	Rapid growth; tumor volume doubles every ~4-6 days.[1]
A-674563 (Mono)	40 mg/kg/day (divided BID)	~30 - 50%	Statistically significant slowing of growth, but rarely induces regression (stasis).[1]
A-674563 (Mono)	100 mg/kg/day	>60%	Higher toxicity; body weight loss often >10%.[1]
Combination	A-674563 (40 mg/kg) + Paclitaxel (15 mg/kg)	>80%	Synergistic effect; significantly better than Paclitaxel alone.[1]

Key Insight: As a monotherapy, A-674563 is cytostatic rather than cytotoxic in vivo.[1] Its maximal utility is observed in combination regimens (e.g., with taxanes or anti-androgens) to prevent resistance feedback loops.[1]

Experimental Protocols

Formulation for In Vivo Dosing

The hydrochloride salt improves solubility over the free base, but A-674563 remains hydrophobic. Improper formulation leads to precipitation in the gut and variable PK.

Recommended Vehicle:

• Composition: 5% DMSO + 50% PEG-400 + 5% Tween-80 + 40% ddH2O.[1]

• Alternative (Suspension): 0.2% HPMC (Hydroxypropyl methylcellulose) in water.[1]

Preparation Steps:

• Weigh A-674563 Hydrochloride powder.[1]

• Dissolve completely in DMSO (5% of final volume). Vortex until clear.

• Add PEG-400 (50% of final vol) and vortex.[1] The solution effectively "wets" the compound.

• Add Tween-80 (5% of final vol).[1]

• Slowly add warm ddH2O (40% of final vol) while stirring.

  • Note: If precipitation occurs, sonicate at 37°C for 10-15 minutes.[1]

PC-3 Xenograft Workflow

This standardized workflow ensures reproducibility when benchmarking against new compounds.[1]

Caption: Standardized workflow for PC-3 xenograft efficacy studies using A-674563.

Critical Validation Step (Self-Validating Protocol): To confirm the drug is active in vivo despite potential modest TGI, you must harvest tumors 2-4 hours post-final dose and immunoblot for p-GSK3\beta (Ser9) .[1]

• Success: A-674563 treatment results in decreased p-GSK3\beta (loss of Akt activity).[1]

• Failure: No change in p-GSK3\beta implies poor bioavailability or dosing error.[1]

• Reminder: Do not use p-Akt levels as a readout for inhibition efficacy (see Section 2).[1]

Comparative Analysis: A-674563 vs. Alternatives

Feature	A-674563	MK-2206	Ipatasertib (GDC-0068)
Mechanism	ATP-Competitive	Allosteric	ATP-Competitive
p-Akt Readout	Increases (Artifact)	Decreases	Increases
Isoform Selectivity	Akt1 >> Akt2	Pan-Akt (1/2/3)	Pan-Akt (1/2/3)
Clinical Status	Preclinical Tool	Discontinued (Phase II)	Phase III (active)
Primary Use Case	Validating Akt1-specific dependency; PK/PD modeling.[1]	Validating total Akt blockade without feedback phosphorylation.[1]	Clinical benchmark; high potency.[1]

Expert Commentary: Use A-674563 when your specific hypothesis concerns the Akt1 isoform or when comparing the efficacy of ATP-competitive inhibition against allosteric modes. For general "Akt blockade" in translational studies intended for clinical correlation, Ipatasertib or Capivasertib are now more clinically relevant benchmarks, though A-674563 remains a cost-effective and potent standard for basic mechanistic biology.[1]

References

• Luo, Y., et al. (2005). "Potent and selective inhibitors of Akt kinases slow the progress of tumors in vivo."[1][3][4][5] Molecular Cancer Therapeutics.[1][4][5][6]

• Xu, L., et al. (2016). "Concurrent targeting Akt and sphingosine kinase 1 by A-674563 in acute myeloid leukemia cells."[1][3] Biochemical and Biophysical Research Communications.

• Zhu, Q., et al. (2008). "Allosteric inhibition of the Akt kinases."[1] Current Topics in Medicinal Chemistry.

• Han, E.K., et al. (2012). "Synergistic activity of Akt inhibitor A-674563 and paclitaxel in PC-3 prostate cancer xenografts."[1] Anticancer Research.[1]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. cancer-research-network.com [cancer-research-network.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. aacrjournals.org [aacrjournals.org]

Safety & Regulatory Compliance

Personal protective equipment for handling A-674563 hydrochloride

Classification: High-Potency Pharmacological Agent (HPPA) CAS: 552325-73-2 (Free base reference); Hydrochloride salt specific handling required.

Executive Summary & Mechanism of Action

A-674563 hydrochloride is a potent, ATP-competitive, and reversible inhibitor of Akt1 (Protein Kinase B alpha) with a

of 11 nM.[1][2] It exhibits high selectivity for Akt1 over Akt2/Akt3 but shows off-target activity against PKA ( = 16 nM) and CDK2 ( = 46 nM).[2]

The Safety Imperative: Unlike general laboratory reagents, A-674563 functions by arresting cell cycle progression (G2 phase) and inducing apoptosis.[3] Because it targets fundamental cell survival pathways conserved in human physiology, it poses a significant reproductive toxicity and specific target organ toxicity (STOT) risk to the handler. The hydrochloride salt form increases water solubility slightly but remains prone to aerosolization during weighing, necessitating strict containment.

Figure 1: Pharmacological Mechanism of Action

The following diagram illustrates the specific intervention point of A-674563 within the PI3K/Akt signaling cascade, highlighting the downstream effects that necessitate its classification as a hazardous agent.

Caption: A-674563 blocks Akt1 phosphorylation, preventing downstream activation of mTOR and inhibition of pro-apoptotic factors (Bad), leading to cell death.

Hazard Profile & Risk Assessment

Treat A-674563 hydrochloride as a Band 4 compound (High Potency, OEL < 1-10

g/m ) until specific toxicology data proves otherwise.

Hazard Category	GHS Classification (Inferred)	Operational Implication
Acute Toxicity	H302 (Harmful if swallowed)	Avoid hand-to-mouth contact; no food/drink in lab.
Reproductive Toxicity	H360 (May damage fertility/unborn child)	CRITICAL: Pregnant or nursing personnel should avoid handling.
STOT - Repeated	H373 (Organ damage)	Long-term exposure to micro-doses must be prevented via engineering controls.
Eye/Skin Irritation	H319/H315	The HCl salt form is acidic and irritating to mucous membranes.

Personal Protective Equipment (PPE) Matrix

Standard "lab safety" is insufficient. The primary risk vector is dermal absorption via solvent vehicles (e.g., DMSO) and inhalation of particulates during weighing.

The "DMSO Effect" Warning

A-674563 is frequently dissolved in Dimethyl Sulfoxide (DMSO). DMSO is a potent permeation enhancer; if dissolved compound splashes on standard latex gloves, the DMSO can carry the toxic agent through the glove and skin into the bloodstream within seconds.

Protection Level	Component	Specification	Rationale
Respiratory	Engineering Control	Class II Biosafety Cabinet (BSC) or Low-Flow Fume Hood	Prevents inhalation of the HCl salt dust during weighing.
Hand (Primary)	Inner Glove	Nitrile (4 mil)	Standard barrier.
Hand (Secondary)	Outer Glove	Nitrile (minimum 5-8 mil) or Neoprene	Double-gloving is mandatory. If outer glove is splashed with DMSO, strip immediately; inner glove provides backup protection.
Ocular	Eye Wear	Chemical Splash Goggles	Safety glasses are insufficient for powders that can drift or liquids that can splash.
Body	Clothing	Tyvek® Lab Coat (wrist-fitted)	Cotton coats absorb spills/powders. Tyvek repels particulates and liquids.

Operational Protocols

4.1. Solubilization & Stock Preparation

Objective: Create a stable stock solution while minimizing exposure. Solubility: Soluble in DMSO (~72 mg/mL); Ethanol (~10 mg/mL). Low solubility in water.

• Preparation: Calculate the required volume of DMSO before opening the vial. Ensure the vial is at room temperature to prevent condensation (which degrades the HCl salt).

• Weighing:

  • Perform inside the fume hood/BSC.

  • Use an anti-static gun if the powder is static-prone (common with HCl salts).

  • Never weigh on an open bench.

• Dissolution:

  • Add fresh, anhydrous DMSO directly to the vial if possible.

  • Vortex with the cap tightly sealed.

• Aliquoting:

  • Divide into single-use aliquots (e.g., 50

    L) to avoid freeze-thaw cycles.

  • Store at -20°C (stable for 1 year) or -80°C (stable for 2 years).

4.2. Workflow Visualization: Safe Handling Logic

The following decision tree dictates the handling procedure based on the physical state of the compound.

Caption: Operational logic distinguishing containment requirements for solid powder (inhalation risk) vs. liquid solution (absorption risk).

4.3. Spill Response

Scenario: 1 mL of 10 mM A-674563 in DMSO spills in the fume hood.

• Alert: Announce the spill to lab personnel.

• PPE Check: Ensure double gloves and goggles are on.

• Contain: Place a chemical absorbent pad over the spill (do not wipe yet).

• Deactivate:

  • While no specific "antidote" exists, dilute the area with 10% bleach solution followed by water to facilitate physical removal.

  • Note: Bleach does not chemically neutralize the inhibitor instantly but aids in cleaning surfaces.

• Disposal: Collect all pads and gloves used into a sealed hazardous waste bag (yellow/red bag depending on facility rules). Label as "Toxic - Kinase Inhibitor."

Disposal & Deactivation

• Solid Waste: Vials, pipette tips, and contaminated gloves must be incinerated as hazardous chemical waste.

• Liquid Waste: NEVER flush down the drain. Collect in a dedicated "Toxic/Carcinogenic" liquid waste stream.

• Glassware: Rinse with DMSO or Ethanol into the waste container before washing with detergent.

References

• Luo, Y., et al. (2005).[2][3][4] "Potent and selective inhibitors of Akt kinases slow the progress of tumors in vivo."[2][3][4] Molecular Cancer Therapeutics, 4(6), 977-986.[3][4]

• Selleck Chemicals. (2024). "A-674563 Hydrochloride Safety Data Sheet."

• Cayman Chemical. (2023).[5] "A-674563 Product Information & Safety."

• MedChemExpress. (2024). "Akt Inhibitor VIII (A-674563) SDS."[2][4]

• Occupational Safety and Health Administration (OSHA). "Controlling Occupational Exposure to Hazardous Drugs."

Sources

• 1. selleckchem.com [selleckchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. cancer-research-network.com [cancer-research-network.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Restricted [jnjmedicalconnect.com]